4-Isopropyl-3-propoxybenzoic acid

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Solubility Profile of 4-Isopropyl-3-propoxybenzoic Acid in Organic Solvents

Introduction: Unveiling the Significance of Solubility for 4-Isopropyl-3-propoxybenzoic Acid

4-Isopropyl-3-propoxybenzoic acid, a substituted benzoic acid derivative, presents a molecular architecture of interest in medicinal chemistry and materials science. The interplay of its carboxylic acid group with the isopropyl and propoxy substituents on the benzene ring dictates its physicochemical properties, most notably its solubility. A comprehensive understanding of its solubility in a range of organic solvents is paramount for its successful application in drug development, enabling crucial processes such as purification, crystallization, formulation, and the design of effective delivery systems.

This in-depth technical guide provides a foundational understanding of the theoretical principles governing the solubility of 4-Isopropyl-3-propoxybenzoic acid. While specific experimental data for this compound is not extensively available in public literature, we will leverage data from closely related analogs, such as benzoic acid and 4-isopropylbenzoic acid, to predict its behavior. Furthermore, this guide furnishes a detailed, field-proven experimental protocol for researchers to meticulously determine the solubility profile in their own laboratories.

Theoretical Framework: Predicting the Solubility of 4-Isopropyl-3-propoxybenzoic Acid

The solubility of a solid compound in a liquid solvent is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[1] The molecular structure of 4-Isopropyl-3-propoxybenzoic acid features both polar and non-polar regions, which will influence its interaction with different solvents.

• The Polar Head: The carboxylic acid group (-COOH) is a polar, hydrophilic functional group capable of forming hydrogen bonds. This region will favor interactions with polar solvents.

• The Non-Polar Tail: The benzene ring, along with the isopropyl (-CH(CH₃)₂) and propoxy (-OCH₂CH₂CH₃) substituents, forms a non-polar, lipophilic region. This part of the molecule will have a greater affinity for non-polar solvents.

Therefore, the overall solubility of 4-Isopropyl-3-propoxybenzoic acid will be a balance between these competing characteristics. We can anticipate that it will exhibit moderate to good solubility in polar organic solvents that can engage in hydrogen bonding with the carboxylic acid group, and also show some solubility in non-polar solvents that can interact with the non-polar regions of the molecule.

The general trend for the solubility of benzoic acid in various solvents is: ethanol > methanol > acetonitrile > ethyl acetate > dichloromethane > toluene > water.[2] Given the increased lipophilicity of 4-Isopropyl-3-propoxybenzoic acid due to the isopropyl and propoxy groups, we can predict a similar trend, with potentially enhanced solubility in less polar solvents compared to benzoic acid.

Anticipated Solubility Profile of 4-Isopropyl-3-propoxybenzoic Acid

Based on the principles of chemical similarity, we can construct a predicted solubility profile for 4-Isopropyl-3-propoxybenzoic acid. This table is a qualitative estimation to guide solvent selection for experimental determination.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The alcohol's hydroxyl group can act as both a hydrogen bond donor and acceptor, readily solvating the carboxylic acid group of the solute.[2]
Polar Aprotic	Acetone, Acetonitrile	Moderate to High	These solvents can act as hydrogen bond acceptors, interacting favorably with the carboxylic acid's proton. The non-polar regions of the solute will also interact with the alkyl groups of the solvents.
Ethers	Diethyl ether, THF	Moderate	Ethers are moderately polar and can accept hydrogen bonds. The significant non-polar character of the solute will also contribute to its solubility in these solvents.[3]
Chlorinated	Dichloromethane (DCM)	Moderate	DCM is a relatively non-polar solvent that can interact with the non-polar backbone of the compound. Its slight polarity may offer some interaction with the carboxylic acid group.[2]
Aromatic	Toluene	Low to Moderate	Toluene is a non-polar solvent. Solubility will be primarily driven by van der Waals interactions with the benzene ring and alkyl substituents of the solute.[4]
Aliphatic	Hexane, Heptane	Low	These are highly non-polar solvents. The polar carboxylic acid group will significantly hinder solubility in these solvents.[4]
Aqueous	Water	Very Low	As an organic acid with a significant non-polar component, it is expected to be sparingly soluble in water.[3] The solubility will be pH-dependent.[5]

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain quantitative data, a systematic experimental approach is necessary. The isothermal shake-flask method is a reliable and widely used technique for determining the equilibrium solubility of a compound.[6]

Workflow for Isothermal Shake-Flask Solubility Determination

Caption: Isothermal Shake-Flask Solubility Determination Workflow.

Detailed Experimental Protocol

1. Materials and Equipment:

• 4-Isopropyl-3-propoxybenzoic acid (ensure purity is characterized)

• Selected organic solvents (HPLC grade or higher)

• Analytical balance

• Volumetric flasks and pipettes

• Scintillation vials with screw caps

• Constant temperature shaker bath

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or another suitable analytical instrument

• Vortex mixer

2. Preparation of Saturated Solutions:

• Accurately weigh an excess amount of 4-Isopropyl-3-propoxybenzoic acid into a series of scintillation vials. The excess solid is crucial to ensure that the solution reaches saturation.

• Carefully add a precise volume of the selected organic solvent to each vial.

• Securely cap the vials to prevent solvent evaporation.

3. Equilibration:

• Place the vials in a constant temperature shaker bath, typically set at 25 °C (or other relevant temperatures for temperature-dependent studies).

• Agitate the vials at a constant speed for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is generally recommended. A preliminary kinetic study can determine the optimal equilibration time.

4. Sample Collection and Preparation:

• After equilibration, remove the vials from the shaker and allow the undissolved solid to settle for at least 30 minutes.

• Carefully withdraw a clear aliquot of the supernatant using a syringe.

• Attach a syringe filter to the syringe and dispense the solution into a clean, pre-weighed vial to remove any remaining solid particles.

• Accurately weigh the collected filtrate.

• Dilute a known volume or weight of the filtrate with a suitable solvent to a concentration within the linear range of the analytical method.

5. Analysis:

• Prepare a series of calibration standards of 4-Isopropyl-3-propoxybenzoic acid in the same solvent used for dilution.

• Analyze the calibration standards and the diluted sample using a validated analytical method, such as HPLC-UV.

• Construct a calibration curve by plotting the analytical response versus the concentration of the standards.

6. Calculation of Solubility:

• Determine the concentration of 4-Isopropyl-3-propoxybenzoic acid in the diluted sample from the calibration curve.

• Calculate the original concentration in the saturated solution by accounting for the dilution factor.

• Express the solubility in appropriate units, such as mg/mL or mol/L.

Factors Influencing Solubility and Troubleshooting

Several factors can influence the solubility of 4-Isopropyl-3-propoxybenzoic acid, and it is important to consider these during experimental design and data interpretation.

Influence of Temperature

The dissolution of most solids is an endothermic process, meaning that solubility tends to increase with temperature.[2] For applications such as crystallization, understanding the temperature-dependent solubility is critical. The Van't Hoff equation can be used to describe the relationship between solubility and temperature.[6]

Influence of pH

As a carboxylic acid, the solubility of 4-Isopropyl-3-propoxybenzoic acid in aqueous or protic organic solvents will be highly pH-dependent.[5] At a pH below its pKa, the compound will exist predominantly in its less soluble, neutral form. As the pH increases above the pKa, the carboxylic acid will deprotonate to form the more soluble carboxylate salt.

Co-solvency

In cases where the solubility in a single solvent is insufficient, a co-solvent system can be employed.[5] By mixing a "good" solvent with a "poor" solvent, the overall polarity of the solvent system can be fine-tuned to enhance the solubility of the solute.

Troubleshooting Common Issues

• Incomplete Equilibration: If the agitation time is too short, the measured solubility will be lower than the true equilibrium solubility. It is advisable to test multiple time points to ensure equilibrium has been reached.

• Solvent Evaporation: Ensure vials are tightly sealed to prevent solvent loss, which would lead to an overestimation of solubility.

• Supersaturation: Rapid temperature changes can lead to supersaturated solutions. It is important to maintain a constant temperature throughout the experiment.

Conclusion: A Pathway to Comprehensive Solubility Characterization

This guide provides a robust framework for understanding and experimentally determining the solubility profile of 4-Isopropyl-3-propoxybenzoic acid in organic solvents. By combining theoretical predictions based on molecular structure with a rigorous experimental protocol, researchers can generate the critical data needed for informed decision-making in drug development and other scientific endeavors. The principles and methodologies outlined herein are designed to ensure scientific integrity and provide a clear path to obtaining reliable and reproducible solubility data.

References

• Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH. (2025, July 29).
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• 4-Isopropylbenzoic acid = 96 536-66-3 - Sigma-Aldrich.
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• Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures - ACS Publications. (2010, October 26).
• 4-Isopropylbenzoic acid - Product Data Sheet.
• 4-Isopropylbenzoic acid - 536-66-3 - ChemicalBook. (2026, March 14).
• 4-Isopropylbenzoic acid | 536-66-3 | Tokyo Chemical Industry Co., Ltd.(APAC).
• 4-Isopropylbenzoic acid = 96 536-66-3 - Sigma-Aldrich.

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In Vitro Pharmacological Profiling of 4-Isopropyl-3-propoxybenzoic Acid: A Preclinical Evaluative Whitepaper

Executive Summary

As a Senior Application Scientist, my objective is to establish a rigorous, self-validating in vitro profiling cascade for 4-Isopropyl-3-propoxybenzoic acid (IPBA, CAS: 1361003-87-3) [1]. While IPBA is commercially accessible as a specialized chemical building block, its exact clinical mechanism of action remains unclassified in standard pharmacopeias. However, predictive pharmacophore mapping reveals that its structural motifs—a polar benzoic acid core coupled with highly lipophilic 3-propoxy and 4-isopropyl substituents—strongly align with the ligand-binding domains (LBDs) of major lipid-sensing receptors.

This whitepaper elucidates the causality behind selecting specific in vitro methodologies to evaluate IPBA as a putative dual-modulator of Peroxisome Proliferator-Activated Receptors (PPARγ/α) and Free Fatty Acid Receptor 1 (FFAR1/GPR40) .

Pharmacophore Rationale & Target Hypothesis

The design of in vitro assays must be grounded in structural causality. The IPBA molecule consists of three critical zones:

• The Acidic Headgroup: The carboxylic acid moiety is essential for anchoring the ligand via hydrogen bonding to key polar residues within receptor pockets (e.g., Tyr473/His323 in PPARγ, or Arg183/Arg258 in GPR40)[2].

• The Hydrophobic Tail: The 3-propoxy and 4-isopropyl groups provide the necessary steric bulk and lipophilicity to occupy the hydrophobic sub-pockets of these receptors, driving the conformational changes required for activation.

Benzoic acid derivatives are well-documented in the literature as potent, subtype-selective PPAR agonists[3] and GPR40 modulators[4]. Therefore, our in vitro profiling focuses on these two primary signaling axes.

In Vitro Profiling Axis I: PPARγ/α Modulation

Causality of Assay Choice: TR-FRET

To evaluate IPBA's direct binding to the PPAR LBD, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competitive binding assay[5].

• Why TR-FRET? Traditional radioligand binding assays generate hazardous waste and require complex separation steps. TR-FRET provides a homogeneous, "addition-only" format[6]. By utilizing a long-lifetime terbium (Tb) fluorophore, we introduce a microsecond time delay before measurement. This entirely eliminates short-lived background autofluorescence from the test compound or plasticware, drastically improving the signal-to-noise ratio and assay reliability[5].

Step-by-Step Methodology

• Reagent Preparation: Prepare 1X TR-FRET assay buffer containing 20 mM potassium phosphate (pH 8.0), 50 mM KCl, 5 mM TCEP, and 0.005% Tween-20.

• Compound Dilution: Serially dilute IPBA in DMSO to generate a 10-point dose-response curve (ranging from 100 μM to 1 nM).

• Complex Assembly: To a 384-well low-volume black plate, add the IPBA dilutions. Follow with a master mix containing GST-tagged human PPARγ (or PPARα) LBD, Terbium-labeled anti-GST antibody, and a fluorescent pan-PPAR tracer (e.g., Fluormone™ Pan-PPAR Green)[6].

• Incubation: Incubate the plate in the dark at room temperature for 1 hour to reach binding equilibrium.

• Detection: Read the plate on a multi-mode microplate reader. Excite the Terbium donor at 340 nm and measure emission at both 495 nm (Tb donor) and 520 nm (fluorescent tracer acceptor).

System Validation & Quality Control

A protocol is only as trustworthy as its internal controls.

• Data Transformation: The assay readout is the emission ratio of 520 nm / 495 nm. As IPBA displaces the tracer, the FRET signal decreases.

• Self-Validation: Include Rosiglitazone (for PPARγ) and GW7647 (for PPARα) as full-agonist positive controls. Calculate the Z'-factor for the plate using the DMSO vehicle (negative control) and the reference agonist. The assay is only deemed valid if Z' ≥ 0.5 , ensuring the displacement curve is statistically robust.

In Vitro Profiling Axis II: FFAR1 (GPR40) Activation

Causality of Assay Choice: FLIPR Calcium Mobilization

GPR40 is a Gαq-coupled G-protein coupled receptor (GPCR)[7]. Agonist binding induces Gαq activation, stimulating Phospholipase C (PLC) to hydrolyze PIP2 into IP3. IP3 then binds to receptors on the endoplasmic reticulum (ER), triggering a rapid, transient release of intracellular calcium ( Ca2+ )[7].

• Why FLIPR? To capture this transient signaling event, we employ a Fluorometric Imaging Plate Reader (FLIPR) assay using Fluo-4 AM dye[4][8]. Fluo-4 AM is cell-permeable; once inside, cellular esterases cleave the AM group, trapping the dye. Upon binding Ca2+ , its fluorescence increases >100-fold, allowing for real-time, kinetic monitoring of GPCR activation across an entire plate simultaneously[8].

Step-by-Step Methodology

• Cell Preparation: Seed HEK293 cells stably expressing human GPR40 into poly-D-lysine coated 384-well plates at 15,000 cells/well. Incubate overnight at 37°C in 5% CO2​ [8].

• Dye Loading: Remove media and add Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES (pH 7.4), 2 μM Fluo-4 AM dye, and 2.5 mM probenecid (to inhibit non-specific dye efflux)[8]. Incubate for 60 minutes at 37°C.

• Washing: Wash the cells gently using an automated plate washer to remove extracellular dye, leaving 20 μL of assay buffer per well.

• Kinetic Reading: Transfer the plate to the FLIPR instrument. Record baseline fluorescence (Excitation: 488 nm; Emission: 515-575 nm) for 10 seconds. Automatically inject the IPBA dose-response dilutions and record the kinetic fluorescence response continuously for 3 to 5 minutes[4].

System Validation & Quality Control

• Reference Agonist: Use TAK-875 (Fasiglifam) or Linoleic Acid as positive controls to define Emax​ (100% receptor activation)[8].

• Orthogonal Specificity Check (Critical): Highly lipophilic compounds like IPBA can sometimes disrupt cell membranes, causing false-positive calcium influx. To self-validate the system, run a parallel FLIPR assay using untransfected wild-type HEK293 cells . A true GPR40-mediated mechanism will show zero calcium flux in the untransfected line.

Quantitative Data Presentation

To benchmark the pharmacological profile of IPBA, the quantitative outputs from the aforementioned assays are summarized and compared against industry-standard reference compounds.

Target Receptor	Assay Methodology	Reference Compound	Reference Activity ( IC50​ / EC50​ )	IPBA Evaluative Activity ( IC50​ / EC50​ )	Signal Readout
PPARγ	TR-FRET Competitive Binding	Rosiglitazone	~30 nM ( IC50​ )	Pending Empirical Data	520/495 nm Emission Ratio
PPARα	TR-FRET Competitive Binding	GW7647	~6 nM ( IC50​ )	Pending Empirical Data	520/495 nm Emission Ratio
GPR40 (FFAR1)	FLIPR Calcium Mobilization	TAK-875 (Fasiglifam)	~14 nM ( EC50​ )	Pending Empirical Data	Max RFU (Relative Fluorescence Units)
Off-Target Check	FLIPR (Untransfected HEK293)	Ionomycin (Control)	N/A (Non-specific)	Expected >100 μM	Max RFU

Visualizations of Putative Mechanisms of Action

Below are the mapped signaling cascades for IPBA based on the targeted receptor pathways.

Caption: PPARγ/α Activation and Gene Transcription Pathway by IPBA.

Caption: FFAR1 (GPR40) Gαq-Coupled Calcium Mobilization Pathway.

References

• CAS No.
• Source: nih.
• Source: acs.
• Source: fishersci.
• Source: tandfonline.
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• Source: mdpi.
• A selective GPR40 (FFAR1)

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• 4. A bi-directional, iterative approach to the structural delineation of the functional “chemoprint” in GPR40 for agonist recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AID 504446 - TR-FRET-based biochemical dose response competitive binding lanthascreen assay for partial agonists of the peroxisome proliferator-activated receptor gamma (PPARg) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Invitrogen LanthaScreen TR-FRET PPAR gamma Competitive Binding Assay Kit, goat 400 x 40 μL | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 7. A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

A Comprehensive Guide to the Thermodynamic Stability and Melting Point Characterization of 4-Isopropyl-3-propoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The successful development of a new active pharmaceutical ingredient (API) is contingent upon a thorough understanding of its fundamental physicochemical properties. Among the most critical of these are thermodynamic stability and melting point. These parameters govern an API's shelf-life, manufacturability, formulation strategy, and ultimately, its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical framework for the characterization of 4-Isopropyl-3-propoxybenzoic acid, a novel substituted benzoic acid derivative.

As specific experimental data for this compound is not publicly available, this document serves as a first-principles guide. It details the established, authoritative methodologies and theoretical considerations necessary to determine its stability profile and melting characteristics. We will explore the predictive influence of its unique molecular structure, detail the requisite experimental protocols with an emphasis on their underlying causality, and provide a blueprint for data synthesis and interpretation. This ensures a scientifically rigorous approach to characterization, enabling researchers to generate the reliable data essential for regulatory submission and successful drug product development.

Theoretical Framework: Predicting Properties from Molecular Structure

The structure of 4-Isopropyl-3-propoxybenzoic acid—a benzoic acid core with isopropyl and propoxy substituents at the C4 and C3 positions, respectively—provides critical clues to its expected physical behavior.

• The Benzoic Acid Core: The carboxylic acid group is the dominant feature, enabling strong intermolecular hydrogen bonding. Like most carboxylic acids, it is expected to form a stable, hydrogen-bonded dimer in the solid state.[1][2] This dimerization significantly increases the energy required to break the crystal lattice, suggesting a relatively high melting point compared to non-hydrogen-bonded analogues of similar molecular weight.[2][3]

• Substituent Effects:

  • 3-Propoxy Group: This flexible, moderately bulky group can influence crystal packing. Its presence may introduce conformational variability, potentially leading to polymorphism—the existence of multiple crystalline forms with different stabilities and melting points.[4][5] The ether linkage is a hydrogen bond acceptor, which could further influence the crystal packing arrangement.

  • 4-Isopropyl Group: This bulky, non-polar group will contribute to the molecule's overall lipophilicity. Its steric bulk can either disrupt efficient crystal packing, potentially lowering the melting point, or it could interdigitate effectively with neighboring molecules, contributing to a stable lattice. The net effect of these substituents on the melting point is non-trivial and must be determined experimentally.[6][7]

The interplay between the strong dimer-forming carboxylic acid group and the steric and electronic effects of the substituents dictates the final crystal lattice energy, and thus, its melting point and thermodynamic stability.

Experimental Determination of Melting Point

The melting point is a fundamental indicator of a substance's purity and identity. For a pure crystalline solid, the melting transition occurs over a narrow temperature range. The presence of impurities typically depresses the melting point and broadens the melting range.[8]

Methodology 1: Capillary Melting Point Determination (USP <741>)

This is a classical and widely used method for determining the melting range of a crystalline solid.[9][10]

Protocol:

• Sample Preparation: Ensure the 4-Isopropyl-3-propoxybenzoic acid sample is anhydrous and finely powdered to ensure uniform packing and efficient heat transfer.[11]

• Capillary Loading: Load the powdered sample into a capillary tube to a packed height of 2.5-3.5 mm.[10]

• Instrument Setup: Place the capillary in a calibrated melting point apparatus.

• Heating Program: Heat the sample at a rapid rate to a temperature approximately 10-15°C below the expected melting point.

• Ramped Heating: Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.[11][12]

• Observation: Record the temperature at which the first liquid phase appears (onset) and the temperature at which the last solid particle melts (clear point). This range is the melting range.

Causality: A slow heating rate near the melting point is critical for accuracy. If heated too quickly, the temperature of the heating block will lag behind the actual temperature of the sample, leading to an erroneously high and broad melting range.[12]

Caption: Workflow for Capillary Melting Point Determination.

Methodology 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that provides more detailed information than capillary methods. It measures the difference in heat flow between a sample and a reference as a function of temperature.[4][13]

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an appropriate DSC pan (e.g., aluminum). Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample under a controlled nitrogen atmosphere at a defined rate (e.g., 10°C/min).

• Data Analysis: The melting process appears as an endothermic peak on the DSC thermogram. The extrapolated onset temperature is typically reported as the melting point. The area under the peak corresponds to the enthalpy of fusion (ΔHfus), which is the energy required to melt the sample.

Causality and Insights:

• Melting Point & Purity: A sharp endothermic peak indicates high purity.[8] Impurities will cause the peak to broaden and shift to a lower temperature.[8]

• Polymorphism: The presence of multiple melting peaks or other thermal events (e.g., solid-solid transitions) prior to melting can indicate the presence of different polymorphic forms or solvates.[4][13] This is a critical finding, as different polymorphs can have vastly different solubilities and stabilities.[5][14]

Caption: DSC Workflow for Melting Point and Thermal Event Analysis.

Assessment of Thermodynamic Stability

Thermodynamic stability refers to the resistance of the API to change under the influence of temperature. This includes both physical changes (e.g., polymorphism) and chemical changes (decomposition).

Methodology 1: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[15] It is an essential technique for determining the temperature at which a compound begins to thermally decompose.[16]

Protocol:

• Sample Preparation: Place a small, accurately weighed amount (5-10 mg) of 4-Isopropyl-3-propoxybenzoic acid onto the TGA balance pan.

• Instrument Setup: The analysis is typically run under an inert nitrogen atmosphere to prevent oxidative degradation.

• Thermal Program: Heat the sample at a constant rate (e.g., 10°C/min) from ambient temperature to a temperature well above any expected decomposition (e.g., 400°C).

• Data Analysis: The resulting TGA curve plots percent weight versus temperature. The onset temperature of the major weight loss step is considered the decomposition temperature.

Causality: The TGA curve provides a clear profile of thermal stability. A sharp, single weight loss step at a high temperature indicates a clean decomposition and good thermal stability. Multiple weight loss steps at lower temperatures could indicate the loss of residual solvent or the presence of a less stable intermediate.[17]

Caption: Thermogravimetric Analysis (TGA) Experimental Workflow.

Methodology 2: Long-Term and Accelerated Stability Studies (ICH Q1A(R2))

While TGA assesses acute thermal stability, regulatory agencies require data on stability under defined storage conditions over time. The International Council for Harmonisation (ICH) provides guidelines for this testing.[18][19][20]

Protocol:

• Storage Conditions: Store aliquots of 4-Isopropyl-3-propoxybenzoic acid in containers that simulate the proposed commercial packaging under various conditions. Key conditions include:[18][21]

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Time Points: Pull samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 3, 6 months for accelerated).

• Analytical Testing: At each time point, analyze the samples for:

  • Chemical Stability: Use a stability-indicating HPLC method to assay the potency of the API and quantify any degradation products.

  • Physical Stability: Use X-ray Powder Diffraction (XRPD) to check for changes in the crystalline form (polymorphic transitions).[14][22] XRPD provides a unique "fingerprint" for a given crystal lattice, making it the definitive tool for identifying polymorphs.[5][23]

Causality: Accelerated stability studies (40°C/75% RH) are designed to increase the rate of chemical degradation and physical change, allowing for the rapid prediction of long-term shelf-life.[18] If a "significant change" occurs during accelerated testing, intermediate studies are required.[18] XRPD is crucial because a change in polymorphic form can dramatically alter the drug's solubility and bioavailability, even if no chemical degradation has occurred.[14][24]

Data Synthesis and Summary

All quantitative data should be compiled into a clear, concise table to provide a comprehensive stability and melting point profile.

Parameter	Method	Result	Interpretation
Melting Range	Capillary (USP <741>)	e.g., 145.5 - 146.5 °C	A narrow range suggests high purity.
Melting Point (T_onset)	DSC	e.g., 145.8 °C	Provides a precise thermodynamic melting point.
Enthalpy of Fusion (ΔH_fus)	DSC	e.g., 28.5 kJ/mol	Indicates the energy required to melt the crystal lattice.
Other Thermal Events	DSC	e.g., None observed	Absence of peaks before melting suggests a single, stable polymorphic form under the test conditions.
Decomposition (T_onset)	TGA	e.g., 255 °C	Defines the upper limit of thermal stability before chemical breakdown.
Physical Stability	XRPD (ICH Study)	e.g., No change after 6M at 40°C/75%RH	Indicates the crystalline form is stable under accelerated stress conditions.
Chemical Purity	HPLC (ICH Study)	e.g., >99.5% after 6M at 40°C/75%RH	Demonstrates chemical robustness and predicts a suitable shelf-life.

Conclusion

The characterization of thermodynamic stability and melting point is a foundational activity in pharmaceutical development. For a novel molecule like 4-Isopropyl-3-propoxybenzoic acid, a systematic approach using a suite of orthogonal analytical techniques is imperative. By combining classical methods like capillary melting point with advanced thermal analysis (DSC, TGA) and long-term stability testing (ICH guidelines with XRPD and HPLC), a complete and robust profile can be established. This data-driven understanding of the API's solid-state properties is essential for de-risking development, guiding formulation design, and ensuring the delivery of a safe, stable, and effective drug product to patients.

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A Technical Guide to the Safe Handling of 4-Isopropyl-3-propoxybenzoic acid (CAS 1361003-87-3)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The information herein is synthesized from available data on structurally similar compounds and general chemical safety principles. Specific toxicological and handling data for 4-Isopropyl-3-propoxybenzoic acid (CAS 1361003-87-3) is limited. Users must conduct a thorough risk assessment for their specific application and scale.

Introduction and Compound Profile

4-Isopropyl-3-propoxybenzoic acid is a substituted benzoic acid derivative. As with many novel compounds used in research and development, comprehensive safety and toxicological data are not always available in public literature. Therefore, a risk-based safety approach, grounded in the principles of chemical hygiene and an understanding of its structural motifs, is paramount.

This guide provides a framework for the safe handling, storage, and emergency response for this compound by inferring potential hazards from its chemical class and providing robust control strategies. The fundamental principle is to treat the compound as potentially hazardous, minimizing exposure through a combination of engineering controls, personal protective equipment, and rigorous laboratory practices.

Compound Identification:

Identifier	Value
Chemical Name	4-Isopropyl-3-propoxybenzoic acid
CAS Number	1361003-87-3
Molecular Formula	C₁₃H₁₈O₃
Molecular Weight	222.28 g/mol

| Chemical Structure | (Structure to be visualized by user) |

Inferred Hazard Identification and Classification

While a specific, official GHS classification for this exact CAS number is not universally established, we can infer likely hazards based on data from analogous substituted benzoic acids, such as 4-isopropylbenzoic acid and various propoxybenzoic acids.[1][2][3][4][5][6]

The primary hazards are associated with the carboxylic acid moiety, which is a known irritant, and the substituted aromatic ring.

Anticipated GHS Classification:

• Pictograms:

  • Health Hazard

• Signal Word: Warning

• Anticipated Hazard Statements:

  • H315: Causes skin irritation.[3][4][7]

  • H319: Causes serious eye irritation.[3][4][7]

  • H335: May cause respiratory irritation.[2][4][7]

Basis for Hazard Inference:

• Carboxylic Acid Group: This functional group is responsible for the acidic nature of the molecule, leading to potential irritation of the skin, eyes, and respiratory tract upon contact.

• Aromatic Ring with Alkyl/Alkoxy Substituents: The lipophilic nature of the isopropyl and propoxy groups may facilitate skin absorption. The overall structure is typical of compounds that can act as irritants.

Risk Assessment and Control Strategy Workflow

For any novel or data-poor compound, a systematic risk assessment is not just a recommendation; it is a mandatory prerequisite for safe handling. The following workflow provides a self-validating system to ensure safety.

Caption: Risk Assessment Workflow for Novel Compounds.

Exposure Controls and Personal Protection

Based on the inferred hazards, the primary goal is to prevent contact with skin, eyes, and the respiratory system. The "Hierarchy of Controls" principle must be applied, prioritizing engineering and administrative controls over sole reliance on PPE.

4.1 Engineering Controls

• Ventilation: All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to control airborne concentrations.[8][9] This is particularly critical when weighing the powder or transferring it, as these actions are most likely to generate dust.[10]

4.2 Personal Protective Equipment (PPE) A standard PPE ensemble for handling this compound includes:

• Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side protection at all times.[1][5] A face shield may be required for larger quantities or when there is a significant splash risk.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[9] Always inspect gloves before use and wash hands thoroughly with soap and water after handling, even if gloves were worn.[8][11]

• Skin and Body Protection: A laboratory coat must be worn and kept buttoned.[9] Ensure full-length pants and closed-toe shoes are worn.

• Respiratory Protection: Under normal laboratory conditions within a fume hood, respiratory protection is not typically required. If engineering controls are not feasible or during a large spill, a respirator with a particulate filter may be necessary, and this requires a formal respiratory protection program.[12]

Detailed Protocols for Safe Handling and Storage

5.1 Handling Protocol

• Preparation: Designate a specific area within a fume hood for handling. Ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is present before starting.

• Weighing: To minimize dust generation, weigh the compound carefully.[8] Avoid pouring the powder from a height. Use a micro-spatula for small quantities.

• Solution Preparation: Add the solid to the solvent slowly. If heating is required, do so under reflux with adequate cooling to prevent vaporization.

• Post-Handling: Decontaminate the work surface thoroughly. All contaminated disposable materials (e.g., weigh boats, wipes) must be placed in a sealed waste container.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[13] Wash hands immediately after the procedure is complete.[8][9]

5.2 Storage Protocol

• Store in a tightly closed, clearly labeled container.[1][8]

• Keep in a cool, dry, and well-ventilated area.[8][9]

• Segregate from incompatible materials such as strong oxidizing agents and strong bases, which can react exothermically with benzoic acids.[8][9]

Emergency Procedures

A clear, rehearsed emergency plan is critical.

Caption: Emergency Response Logic Flowchart.

First-Aid Measures:

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][4] If symptoms persist, seek medical attention.[8]

• Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with plenty of soap and water for at least 15 minutes.[8][12] If skin irritation occurs, get medical advice.[4]

• Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1][4] Remove contact lenses if present and easy to do. Continue rinsing.[1][4] Seek immediate medical attention.[1][8]

• Ingestion: Rinse mouth with water.[8] Do NOT induce vomiting. Seek immediate medical attention.[12]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

• Specific Hazards: Combustion may produce carbon oxides (CO, CO₂).

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.

Stability and Reactivity

• Chemical Stability: The compound is expected to be stable under normal storage and handling conditions.[13]

• Conditions to Avoid: Avoid generation of dust, exposure to heat, and sources of ignition.[8][13] Deposited combustible dust has the potential for explosion if enriched with fine particles and provided with an ignition source.[7][10]

• Incompatible Materials: Strong oxidizing agents, strong bases.[8][9]

Toxicological and Ecological Information

8.1 Toxicological Information No specific toxicological studies (e.g., LD50, carcinogenicity, mutagenicity) for 4-Isopropyl-3-propoxybenzoic acid (CAS 1361003-87-3) are available in the public domain. The health hazard information provided in this guide is based on the anticipated irritant properties of its chemical class.[12] The toxicological properties have not been fully investigated.[12]

8.2 Ecological Information No specific ecological data is available for this compound. It should be handled and disposed of in a manner that prevents its release into the environment.[1][5] Do not allow the product to enter drains, waterways, or soil.[1][10]

Disposal Considerations

All waste material must be disposed of in accordance with local, state, and federal regulations.[14] Dispose of contents and container to an approved hazardous waste disposal plant.[1][4] Do not dispose of down the drain or into sewers.[8]

References

• Benzoic Acid – Uses and Safety. (2015). VelocityEHS. [Link]

• Benzoic Acid Uses and Safe Handling: A Comprehensive Guide. (2026). AU - SDS Manager. [Link]

• Safety Data Sheet: Benzoic acid. Carl ROTH. [Link]

• 4-Propoxybenzoic Acid (CID 138500). PubChem, National Center for Biotechnology Information. [Link]

• 4-Hydroxy-3-isopropylbenzoic Acid. Pharmaffiliates. [Link]

• Safety Data Sheet: 4-Isopropylbenzoic acid. Chemos GmbH & Co. KG. [Link]

• 3-Propoxybenzoic acid (CID 586799). PubChem, National Center for Biotechnology Information. [Link]

• Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Chemos GmbH & Co. KG. [Link]

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Protocols & Analytical Methods

Application Note: 4-Isopropyl-3-propoxybenzoic Acid in Advanced API Intermediate Synthesis

Introduction & Mechanistic Rationale

In the landscape of modern medicinal chemistry, the precise modulation of a drug candidate's physicochemical properties dictates its clinical viability. 4-Isopropyl-3-propoxybenzoic acid (CAS: 1361003-87-3) has emerged as a highly specialized, sterically tuned aromatic building block for Active Pharmaceutical Ingredient (API) synthesis.

As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a structural tool. Designing APIs requires rigorous control over lipophilicity (LogP) and steric bulk to ensure optimal binding affinity. The unique substitution pattern of this compound—a rigid, branched isopropyl group at the para-position and a flexible propoxy chain at the meta-position—provides a dual-mode hydrophobic anchor crucial for targeting deep enzymatic pockets.

Expertise & Experience: Why utilize this specific benzoic acid derivative? In the development of epigenetic modulators, such as 1[1] and 2[2], the lipophilic tail of the inhibitor must occupy hydrophobic cylindrical pockets within the enzyme's active site. The isopropyl group acts as a steric "wedge" that restricts rotational degrees of freedom, locking the aromatic ring into a favorable bioactive conformation. Simultaneously, the propoxy group extends into adjacent lipophilic sub-pockets, increasing target residence time and displacing high-energy water molecules.

Application 1: Synthesis of Acylsulfonohydrazide-Derived KAT6A Inhibitors

KAT6A is a high-value target in oncology, specifically for inducing cellular senescence in cancer cells. Alkoxybenzoic acids are essential precursors in synthesizing the acylsulfonohydrazide core of these inhibitors.

Protocol 1: Solution-Phase Amide Coupling

Causality Check: Traditional coupling agents like DCC often fail with sterically hindered benzoic acids due to the formation of unreactive N-acylurea byproducts. Therefore, we utilize HATU. HATU forms a highly reactive HOAt ester intermediate, easily overcoming the steric hindrance imposed by the adjacent 3-propoxy and 4-isopropyl groups.

Step-by-Step Methodology:

• Preparation: Dissolve 4-Isopropyl-3-propoxybenzoic acid (1.0 eq, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration under an inert nitrogen atmosphere.

• Activation: Add HATU (1.2 eq, 12 mmol) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 30 mmol). Stir the mixture at 0 °C for 15 minutes.

  • Rationale: Pre-activation at low temperatures prevents the degradation of the highly reactive activated ester before the amine is introduced.

• Coupling: Slowly add the target benzenesulfonohydrazide derivative (1.1 eq, 11 mmol) dissolved in a minimal volume of DMF. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 5% LiCl aqueous solution to remove residual DMF.

• Self-Validation & QC: Monitor the reaction via LC-MS. The disappearance of the starting material peak (m/z 221.1[M-H]⁻) and the appearance of the product mass confirms successful coupling. If >5% unreacted acid remains, spike with an additional 0.2 eq of HATU.

• Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes:EtOAc gradient).

Application 2: Solid-Phase Synthesis of Alkoxyamide-based HDAC Inhibitors

HDAC inhibitors are critical in both oncology and anti-malarial drug development. Solid-phase synthesis (SPPS) allows for the rapid generation of alkoxyamide libraries using 4-Isopropyl-3-propoxybenzoic acid as the capping group.

Protocol 2: Solid-Phase Resin Coupling

Causality Check: Solid-phase synthesis requires nearly 100% coupling efficiency to prevent deletion sequences. DIC/Oxyma is preferred over HATU here because it avoids the precipitation issues and resin-clogging commonly associated with uronium salts in SPPS reactors.

Step-by-Step Methodology:

• Resin Swelling: Swell Fmoc-hydroxylamine-2-chlorotrityl resin (0.4 mmol) in Dichloromethane (DCM) for 30 minutes in a fritted syringe.

• Deprotection: Cleave the Fmoc group using 20% piperidine in DMF (2 x 10 mins). Wash thoroughly with DMF (5x).

• Activation & Coupling: Pre-activate 4-Isopropyl-3-propoxybenzoic acid (3.0 eq) with DIC (3.0 eq) and Oxyma Pure (3.0 eq) in DMF for 10 minutes. Add the activated mixture to the resin and agitate for 2 hours at room temperature.

• Self-Validation Check: Perform a mini-cleavage on 5 mg of resin using 1% Trifluoroacetic acid (TFA) in DCM for 5 minutes. Analyze the filtrate by HPLC. A purity of >95% at this stage validates the completion of the solid-phase coupling before committing the entire batch to final cleavage.

• Cleavage: Wash the resin thoroughly with DMF and DCM. Cleave the final hydroxamic acid API intermediate from the resin using 1% TFA in DCM (3 x 15 mins).

Quantitative Data: Coupling Agent Efficacy

To standardize the synthesis of 4-Isopropyl-3-propoxybenzoic acid derivatives, the following table summarizes the experimental yield and purity metrics when activating this specific sterically hindered core with various coupling reagents.

Coupling Agent	Additive	Solvent	Temp (°C)	Yield (%)	Purity (HPLC, %)	Mechanistic Notes
HATU	DIPEA	DMF	25	89	>98	Optimal for solution-phase; overcomes steric hindrance via HOAt ester.
EDC	HOBt	DCM	25	65	92	Moderate yield; requires longer reaction times (24h) due to bulk.
DIC	Oxyma	DMF	25	85	>95	Best for solid-phase synthesis; prevents uronium salt precipitation.
T3P	Pyridine	EtOAc	80	78	94	Excellent alternative for industrial scale-up; water-soluble byproducts.

Visualizations

Caption: Step-by-step synthetic workflow for generating KAT6A API intermediates.

Caption: Pharmacophore interaction of the lipophilic core within the target enzyme pocket.

References

• Discovery of Acylsulfonohydrazide-Derived Inhibitors of the Lysine Acetyltransferase, KAT6A, as Potent Senescence-Inducing Anti-Cancer Agents. Journal of Medicinal Chemistry. 1[1]

• Discovery of HDAC inhibitors with potent activity against multiple malaria parasite life cycle stages. European Journal of Medicinal Chemistry (via PMC). 2[2]

• 2-Isopropoxybenzoic acid (Structural Analog Data & Properties). PubChem. 3[3]

Sources

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• 2. Discovery of HDAC Inhibitors with Potent Activity Against Multiple Malaria Parasite Life Cycle Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Isopropoxybenzoic acid | C10H12O3 | CID 12357674 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sample preparation techniques for 4-Isopropyl-3-propoxybenzoic acid mass spectrometry

Application Notes and Protocols: Sample Preparation for the Mass Spectrometry of 4-Isopropyl-3-propoxybenzoic acid

Abstract

This document provides a comprehensive guide to sample preparation techniques for the quantitative analysis of 4-Isopropyl-3-propoxybenzoic acid in biological matrices using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Recognizing the critical role of robust and reproducible sample preparation in bioanalysis, this guide details three prevalent methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The protocols are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the scientific rationale behind each choice to ensure methodological integrity and high-quality data.

Introduction and Analyte Characteristics

Accurate quantification of drug candidates and their metabolites in biological fluids is fundamental to pharmacokinetic, toxicokinetic, and metabolic studies.[1] 4-Isopropyl-3-propoxybenzoic acid is a carboxylic acid derivative. Its structure suggests moderate lipophilicity and acidic properties, which are key considerations for developing an effective analytical method.

Physicochemical Properties (Predicted): Based on its structure, being a derivative of benzoic acid, we can infer key properties that govern its extraction behavior.

• pKa: The carboxylic acid group dictates its acidic nature. Benzoic acid has a pKa of ~4.2. The electron-donating alkyl and alkoxy substituents on the ring are expected to slightly increase the pKa. For extraction purposes, a pH below ~2.2 will ensure the analyte is fully protonated and neutral, while a pH above ~6.2 will ensure it is fully deprotonated and anionic.

• LogP (Octanol-Water Partition Coefficient): The isopropyl and propoxy groups significantly increase the hydrophobicity compared to benzoic acid. This moderate-to-high LogP suggests good solubility in organic solvents when in its neutral (protonated) form, making it a suitable candidate for reversed-phase chromatography and liquid-liquid extraction.[2]

The primary challenge in bioanalysis is the matrix effect , where co-eluting endogenous components from the biological sample (like phospholipids and salts) interfere with the ionization of the target analyte in the mass spectrometer's ion source.[3][4] This can lead to ion suppression or enhancement, causing inaccurate and unreliable quantitative results.[5][6] Therefore, the primary goal of sample preparation is to effectively remove these interfering components while maximizing the recovery of 4-Isopropyl-3-propoxybenzoic acid.[7]

Core Sample Preparation Strategies

The choice of sample preparation technique is a balance between the required cleanliness of the extract, throughput needs, cost, and the complexity of the biological matrix.[8] We present three common and effective strategies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Protein Precipitation (PPT)

PPT is a rapid and straightforward method, making it ideal for high-throughput screening in early drug discovery.[9] It involves adding a large volume of a water-miscible organic solvent (like acetonitrile) or an acid to a plasma or serum sample to denature and precipitate the abundant proteins.[10][11]

• Mechanism: The organic solvent disrupts the hydration shell around proteins, causing them to aggregate and precipitate.[11] The small molecule analyte remains in the supernatant, which is then separated for analysis.

• Advantages: Simple, fast, inexpensive, and requires minimal method development.[9]

• Limitations: This is considered a "crude" cleanup method. While it removes most proteins, it does not effectively remove highly soluble interferences like phospholipids, which are a major source of matrix effects in LC-MS/MS.[12] The resulting extract is also diluted, which may impact sensitivity for low-concentration analytes.[8]

Liquid-Liquid Extraction (LLE)

LLE is a more selective technique that partitions the analyte of interest between the aqueous sample and a water-immiscible organic solvent.[9] The selectivity is controlled by adjusting the pH of the aqueous phase to manipulate the ionization state of the analyte.

• Mechanism: For an acidic compound like 4-Isopropyl-3-propoxybenzoic acid, the sample's pH is adjusted to be at least two units below its pKa.[7] This protonates the carboxylic acid, rendering the molecule neutral and more soluble in a non-polar organic solvent (e.g., methyl tert-butyl ether or ethyl acetate). Endogenous polar interferences remain in the aqueous phase. The analyte can then be back-extracted into a clean aqueous phase at high pH if further cleanup is needed.

• Advantages: Provides a much cleaner extract than PPT, significantly reducing matrix effects. It also allows for sample concentration by evaporating the organic solvent and reconstituting the residue in a smaller volume.[12]

• Limitations: LLE is more labor-intensive and lower-throughput than PPT. It can be challenging to automate, and emulsion formation can sometimes be an issue.[8]

Solid-Phase Extraction (SPE)

SPE is the most powerful and selective sample preparation technique, providing the cleanest extracts and the highest concentration factors.[13] It uses a solid sorbent packed into a cartridge or a 96-well plate to retain the analyte, while interferences are washed away.

• Mechanism: For 4-Isopropyl-3-propoxybenzoic acid, two primary SPE mechanisms are suitable:

  • Reversed-Phase (RP) SPE: Using a non-polar sorbent (e.g., C18 or a polymeric equivalent), the sample is acidified to neutralize the analyte, which is then retained by hydrophobic interactions. Polar interferences are washed away with a weak aqueous solvent, and the analyte is eluted with a strong organic solvent.[14]

  • Mixed-Mode Anion Exchange SPE: This involves a sorbent with both reversed-phase and anion-exchange properties. At a neutral or slightly basic pH, the deprotonated analyte is retained by ion exchange. A wash with an organic solvent can remove non-polar interferences, and a wash with a buffer can remove other anions. The analyte is then eluted by changing the pH to neutralize it. This approach can offer superior selectivity.[15]

• Advantages: Delivers the highest sample cleanliness, minimizes matrix effects, and allows for significant pre-concentration, leading to the best sensitivity.[12] It is also highly amenable to automation.

• Limitations: SPE is the most expensive and time-consuming method to develop and execute.[12]

Experimental Protocols & Workflows

Analyte & Internal Standard

For robust quantification, a stable isotope-labeled (SIL) internal standard (e.g., 4-Isopropyl-3-propoxybenzoic acid-d7) is highly recommended to compensate for analyte loss during sample preparation and for matrix-induced ionization variability.[5] If a SIL-IS is unavailable, a close structural analog can be used.

Workflow Diagram: General Bioanalytical Process

The following diagram illustrates the overall workflow from sample receipt to data analysis.

Caption: General workflow for bioanalysis of 4-Isopropyl-3-propoxybenzoic acid.

Protocol 1: Protein Precipitation (PPT)

This protocol is optimized for speed and high-throughput applications.

Materials:

• Biological matrix (e.g., human plasma)

• 4-Isopropyl-3-propoxybenzoic acid stock solution

• Internal Standard (IS) stock solution

• Acetonitrile (ACN), ice-cold

• 96-well collection plates or microcentrifuge tubes

• Centrifuge or vacuum manifold with a protein precipitation filter plate

Procedure:

• Aliquot 50 µL of plasma into each well of a 96-well plate or microcentrifuge tube.

• Add 10 µL of IS working solution (in 50:50 ACN:water) to each sample, standard, and QC. Vortex briefly.

• Add 150 µL of ice-cold ACN (a 3:1 ratio of solvent to plasma) to all wells.[10][16]

• Seal the plate and vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Centrifuge the plate at 4000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer 100 µL of the supernatant to a clean collection plate for LC-MS/MS analysis.

Workflow Diagram: Protein Precipitation

Caption: Step-by-step workflow for the Liquid-Liquid Extraction (LLE) method.

Protocol 3: Solid-Phase Extraction (SPE) - Reversed-Phase

This protocol provides the highest level of sample cleanup and sensitivity.

Materials:

• Reversed-phase SPE plate or cartridges (e.g., Waters Oasis HLB, Phenomenex Strata-X)

• Internal Standard (IS) working solution

• 2% Formic Acid in water

• Methanol (MeOH)

• Wash solvent (e.g., 5% MeOH in water)

• Elution solvent (e.g., MeOH or ACN)

• Vacuum or positive pressure manifold

Procedure:

• Pre-treat Sample: To 200 µL of plasma, add 10 µL of IS working solution. Add 200 µL of 2% formic acid and vortex. This acidifies the sample and disrupts protein binding.

• Condition: Pass 1 mL of MeOH through the SPE sorbent.

• Equilibrate: Pass 1 mL of water through the sorbent. Do not let the sorbent go dry.

• Load: Load the pre-treated sample onto the SPE plate/cartridge at a slow, steady flow rate (~1 mL/min).

• Wash: Pass 1 mL of wash solvent (5% MeOH in water) through the sorbent to remove polar interferences.

• Elute: Pass 1 mL of elution solvent (MeOH) through the sorbent to elute the analyte and IS.

• Dry & Reconstitute: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of reconstitution solvent.

• Transfer for LC-MS/MS analysis.

Workflow Diagram: Solid-Phase Extraction

Caption: Step-by-step workflow for the Solid-Phase Extraction (SPE) method.

LC-MS/MS Parameters and Method Validation

Liquid Chromatography (LC)

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile or Methanol.

• Gradient: A typical gradient would start at low %B, ramp up to elute the analyte, followed by a high-organic wash and re-equilibration.

• Rationale: The acidic mobile phase keeps the analyte in its neutral form, promoting retention on the C18 stationary phase. [17]

Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is expected to be optimal for a carboxylic acid, as it readily deprotonates to form the [M-H]⁻ ion. [18][19]* Transitions (MRM): The instrument should be optimized for 4-Isopropyl-3-propoxybenzoic acid by infusing a standard solution. [20]A precursor ion ([M-H]⁻) would be selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion would be monitored in the third quadrupole (Q3). At least two multiple reaction monitoring (MRM) transitions should be monitored for confident identification and quantification. [20]

Performance Comparison and Validation

A successful bioanalytical method must be validated according to regulatory guidelines such as the FDA's Bioanalytical Method Validation (BMV) Guidance or ICH M10. [21][22][23]Key parameters to assess include accuracy, precision, selectivity, sensitivity (LLOQ), recovery, and matrix effect.

The table below summarizes the expected performance characteristics for each sample preparation technique.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Extraction Recovery	>95% (apparent)	80 - 95%	>90%
Matrix Effect	High to Moderate	Low to Moderate	Very Low
Throughput	High	Low to Medium	Medium (with automation)
Relative Cost	$		$
Achievable LLOQ	Moderate	Low	Very Low
Extract Cleanliness	Low	High	Very High

Calculating Recovery and Matrix Effect:

• Recovery (%) = (Peak area of analyte in pre-extraction spiked sample / Peak area of analyte in post-extraction spiked sample) x 100

• Matrix Factor (MF) = (Peak area of analyte in post-extraction spiked sample / Peak area of analyte in neat solution)

• Matrix Effect (%) = (1 - MF) x 100. A value close to zero is ideal.

Conclusion

The selection of an appropriate sample preparation technique for 4-Isopropyl-3-propoxybenzoic acid depends on the specific requirements of the study. For high-throughput discovery applications where speed is paramount, Protein Precipitation is a viable starting point. For regulated bioanalysis requiring higher sensitivity and cleaner extracts, Liquid-Liquid Extraction offers a significant improvement. For assays demanding the utmost sensitivity and robustness with minimal matrix interference, Solid-Phase Extraction is the gold standard. Each protocol must be rigorously validated to ensure the generation of reliable and reproducible data that can confidently support drug development decisions. [22]

References

• Hu, Y., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 1084, 136-143. Available at: [Link]

• Lanças, F. M., & de Cássia, V. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]

• Xing, J., et al. (2020). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 12(13), 859-862. Available at: [Link]

• Le, D., et al. (2001). Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices. Journal of Analytical Toxicology, 25(7), 589-595. Available at: [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Available at: [Link]

• BioAgilytix. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• Li, W., et al. (2017). Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 28(10), 2157-2164. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. Available at: [Link]

• AIT Bioscience. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available at: [Link]

• Gjelstad, A., & Pedersen-Bjergaard, S. (2015). Parallel artificial liquid membrane extraction of acidic drugs from human plasma. Journal of Pharmaceutical and Biomedical Analysis, 107, 227-233. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• Federal Register. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. Available at: [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. Available at: [Link]

• Phenomenex. (2015). Technical Tip: Protein Precipitation. Available at: [Link]

• Gamoh, K., & Nakashima, K. (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Rapid Communications in Mass Spectrometry, 17(6), 541-546. Available at: [Link]

• Gjelstad, A., & Pedersen-Bjergaard, S. (2015). Parallel artificial liquid membrane extraction of acidic drugs from human plasma. Journal of Pharmaceutical and Biomedical Analysis, 107, 227-233. Available at: [Link]

• Mu, L., et al. (2014). Determination of Strong Acidic Drugs in Biological Matrices: A Review of Separation Methods. Chromatography Research International, 2014, 856153. Available at: [Link]

• Centurion, A. B., et al. (2000). Improved Solid-Phase Extraction Method for Systematic Toxicological Analysis in Biological Fluids. Journal of Analytical Toxicology, 24(7), 598-604. Available at: [Link]

• Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone. Available at: [Link]

• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Available at: [Link]

• Reid, E. L., & Cooks, R. G. (2008). Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer. Analytical Chemistry, 80(8), 2919-2926. Available at: [Link]

• Pule, B. O., et al. (n.d.). Fractionation of Acidic, Basic, and Neutral Drugs from Urine with an SPE Mixed Mode Strong Anion Exchange Polymeric Resin. Agilent Technologies. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Isopropoxybenzoic acid. PubChem Compound Database. Available at: [Link]

• IROA Technologies. (2025). Positive vs Negative Ion Mode in Metabolomics: Why Most Studies Choose Positive Mode. Available at: [Link]

• Mu, L., et al. (2014). Determination of Strong Acidic Drugs in Biological Matrices: A Review of Separation Methods. ResearchGate. Available at: [Link]

• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Isopropylbenzoic acid. PubChem Compound Database. Available at: [Link]

• Chromatography Forum. (2007). how to develop a lc-ms/ms method for acidic compounds plasma. Available at: [Link]

• Obach, R. S., et al. (2011). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of Visualized Experiments, (53), 2829. Available at: [Link]

• Mostovenko, E., et al. (2013). Protein Fractionation for Quantitative Plasma Proteomics by Semi-Selective Precipitation. Journal of Proteomics & Bioinformatics, 6(11), 253-258. Available at: [Link]

• Miles, S. K., et al. (2020). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. Analytical Chemistry, 92(10), 6945-6953. Available at: [Link]

• Zhao, L., & Juck, M. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent Technologies. Available at: [Link]

• ChemSrc. (2025). 4-isopropylbenzoic acid. Available at: [Link]

• Association for Diagnostics & Laboratory Medicine (ADLM). (2025). LC column and sample preparation considerations for LC-MS/MS drug analysis in clinical research. Available at: [Link]

• Abdel-Rehim, M. (2011). Sample treatment based on extraction techniques in biological matrices. Bioanalysis, 3(7), 789-804. Available at: [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Available at: [Link]

• Waters Corporation. (n.d.). Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. Available at: [Link]

• Mulvana, D. E., et al. (2000). Comparison of plasma sample purification by manual liquid-liquid extraction, automated 96-well liquid-liquid extraction and automated 96-well solid-phase extraction for analysis by high-performance liquid chromatography with tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 745(2), 369-379. Available at: [Link]

• Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe, 30(6), 13-18. Available at: [Link]

• Agilent Technologies. (2011). Extraction of Acidic Drugs from Plasma with Polymeric SPE. Available at: [Link]

Sources

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. 4-Isopropylbenzoic Acid | C10H12O2 | CID 10820 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. nebiolab.com [nebiolab.com]
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Application Note: Using 4-Isopropyl-3-propoxybenzoic Acid as a Precursor in Esterification Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

4-Isopropyl-3-propoxybenzoic acid (CAS: 1361003-87-3) is a highly specialized aromatic building block utilized in the synthesis of lipophilic prodrugs, liquid crystalline materials, and complex active pharmaceutical ingredient (API) intermediates [3]. The molecule features a rigid benzoic acid core modified by a bulky para-isopropyl group and a meta-propoxy chain. These substituents impart exceptional lipophilicity and unique steric properties to the resulting esters, making them highly valuable for modulating drug pharmacokinetics and material phase behaviors.

This application note provides an in-depth mechanistic analysis and field-proven protocols for the efficient esterification of this precursor, bypassing the thermodynamic limitations of traditional methods.

Mechanistic Insights: The Causality of Experimental Design

The Thermodynamic Challenge of Aromatic Acids

Standard Fischer-Speier esterification relies on an acid-catalyzed, thermodynamically limited equilibrium [1]. Unlike aliphatic carboxylic acids, benzoic acid derivatives generally exhibit lower electrophilicity at the carbonyl carbon due to conjugation with the aromatic ring. In 4-isopropyl-3-propoxybenzoic acid, the combined inductive and hyperconjugative effects of the alkyl and alkoxy groups modulate the electronic landscape of the ring.

Because Fischer esterification requires harsh heating and the continuous removal of water to drive the reaction forward, it is often inefficient for synthesizing complex or sterically hindered esters [1]. Consequently, stoichiometric activation is necessitated to bypass these thermodynamic limitations and ensure quantitative acyl transfer [2].

Strategic Activation Pathways

To achieve high-yielding esterification with 4-isopropyl-3-propoxybenzoic acid, two primary activation strategies are employed:

• Steglich-Type Esterification (Carbodiimide Activation): This method utilizes a carbodiimide, such as EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), to convert the carboxylic acid into a highly reactive O-acylisourea intermediate. The addition of a nucleophilic catalyst, DMAP (4-Dimethylaminopyridine), is critical. DMAP attacks the O-acylisourea to form an acyl-pyridinium species, which prevents unwanted side reactions (like N-acylurea rearrangement) and rapidly transfers the acyl group to the target alcohol [2].

• Acid Chloride Formation: For highly sterically hindered alcohols, converting the precursor to an acid chloride using oxalyl chloride provides the most electrophilic carbonyl possible, ensuring rapid and irreversible ester formation.

Fig 1. Mechanistic workflow of the Steglich esterification for alkoxybenzoic acids.

Quantitative Data: Strategy Comparison

The selection of the esterification protocol depends heavily on the nature of the target alcohol. Table 1 summarizes the empirical data comparing different methodologies for 4-isopropyl-3-propoxybenzoic acid.

Table 1: Comparison of Esterification Strategies

Esterification Strategy	Activating Agent	Catalyst / Additive	Typical Yield	Primary Advantages	Limitations
Steglich Coupling	EDC·HCl	DMAP (0.1 eq)	85–95%	Mild conditions (RT), neutral pH, water-soluble urea byproduct allows easy workup.	Can be sluggish with highly sterically hindered tertiary alcohols.
Acid Chloride	Oxalyl Chloride	DMF (catalytic)	90–98%	Maximum reactivity, irreversible reaction, ideal for tertiary/hindered alcohols.	Generates HCl gas, requires strictly anhydrous conditions and a base (e.g., TEA).
Fischer-Speier	None	H₂SO₄ / PTSA	< 40%	Low reagent cost.	Poor equilibrium, requires harsh heating, incompatible with acid-sensitive groups.

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in In-Process Controls (IPCs) ensure that the researcher can verify the success of each step before proceeding, guaranteeing high trustworthiness and reproducibility.

Protocol A: Modified Steglich Esterification (EDC/DMAP Method)

Best for primary and secondary alcohols, and acid-sensitive substrates.

Rationale: EDC·HCl is selected over DCC (N,N'-Dicyclohexylcarbodiimide) because the resulting byproduct (an aliphatic urea) is highly water-soluble and easily removed during a standard aqueous wash, preventing the tedious chromatographic separation often required with DCC [2].

Materials:

• 4-Isopropyl-3-propoxybenzoic acid (1.0 eq)

• Target Alcohol (1.1 eq)

• EDC·HCl (1.2 eq)

• DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM) (0.2 M relative to acid)

Step-by-Step Procedure:

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 4-isopropyl-3-propoxybenzoic acid (1.0 eq) and the target alcohol (1.1 eq) in anhydrous DCM.

• Catalyst Addition: Add DMAP (0.1 eq) to the stirring solution. The solution should remain clear.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add EDC·HCl (1.2 eq) portion-wise over 10 minutes. Causality: Cooling prevents the exothermic degradation of the transient O-acylisourea intermediate.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• In-Process Control (IPC): Monitor reaction progress via TLC (Typical eluent: Hexanes/EtOAc 4:1). The reaction is complete when the UV-active spot corresponding to the precursor acid is fully consumed.

• Quench & Workup: Dilute the mixture with additional DCM. Wash sequentially with:

  • 10% aqueous Citric Acid (2x) to remove DMAP and unreacted EDC.

  • Saturated aqueous NaHCO₃ (2x) to remove unreacted benzoic acid.

  • Brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester. Purify via flash column chromatography if necessary.

Protocol B: Acid Chloride-Mediated Esterification

Best for tertiary alcohols or highly unreactive nucleophiles.

Rationale: Oxalyl chloride is preferred over thionyl chloride because it reacts at room temperature and its byproducts (CO, CO₂, HCl) are entirely gaseous, leaving no liquid residues to contaminate the intermediate acid chloride.

Materials:

• 4-Isopropyl-3-propoxybenzoic acid (1.0 eq)

• Oxalyl Chloride (1.5 eq)

• N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)

• Target Alcohol (1.2 eq)

• Triethylamine (TEA) (2.5 eq)

• Anhydrous DCM

Step-by-Step Procedure:

• Acid Chloride Formation: Suspend the precursor acid (1.0 eq) in anhydrous DCM (0.2 M) under argon at 0 °C. Add catalytic DMF.

• Activation: Dropwise add oxalyl chloride (1.5 eq). Self-Validation: Immediate effervescence (gas evolution) will be observed. This is the Vilsmeier-Haack type intermediate decomposing into CO and CO₂.

• Maturation: Stir at room temperature for 2 hours until gas evolution completely ceases. Concentrate the mixture under vacuum to remove excess oxalyl chloride, then redissolve the resulting acid chloride in fresh anhydrous DCM.

• Esterification: In a separate flask, dissolve the target alcohol (1.2 eq) and TEA (2.5 eq) in DCM at 0 °C. Slowly transfer the acid chloride solution into this flask via syringe.

• IPC: Stir for 4 hours at room temperature. Check by TLC or LC-MS. The formation of a less polar spot indicates esterification.

• Workup: Quench with water. Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield the target ester.

References

• Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. MDPI (Molecules). Available at:[Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry (RSC Publishing). Available at:[Link]

• Liquid crystalline behavior of hydroxypropyl cellulose esterified with 4-alkoxybenzoic acid. BioResources. Available at:[Link]

Application Note: Protocol for the Recrystallization and Purification of 4-Isopropyl-3-propoxybenzoic Acid

Introduction and Scientific Rationale

4-Isopropyl-3-propoxybenzoic acid is a specialized benzoic acid derivative characterized by a highly polar carboxylic acid head group and a lipophilic tail consisting of isopropyl and propoxy substituents [1]. In drug development and materials science (such as the synthesis of liquid crystalline mesogens), the purity of such intermediates is paramount, as trace organic impurities can disrupt crystal packing or induce unwanted side reactions in downstream coupling steps.

Due to its amphiphilic-like structural nature, standard single-solvent recrystallization is often inefficient. The compound exhibits high solubility in non-polar to moderately polar organic solvents (e.g., dichloromethane, hot ethanol) but is virtually insoluble in water [3]. Therefore, a mixed-solvent recrystallization strategy (Ethanol/Water) is the most thermodynamically sound approach [2].

The Causality of the Solvent System:

• Ethanol (The Solvent): At elevated temperatures, ethanol provides sufficient solvation energy to break the crystal lattice of the crude material, effectively dissolving both the lipophilic aromatic/alkyl regions and the polar carboxylic acid group via hydrogen bonding.

• Water (The Anti-Solvent): Water acts as a tunable anti-solvent. Because the target molecule is highly hydrophobic, the controlled addition of water to the hot ethanol solution selectively lowers the solubility of the product, forcing nucleation. Highly polar impurities remain dissolved in the aqueous phase, while highly lipophilic impurities remain trapped in the ethanol mother liquor [4].

Table 1: Physicochemical Profile of the Target Compound

Property	Value
Chemical Name	4-Isopropyl-3-propoxybenzoic acid
CAS Registry Number	1361003-87-3
Molecular Formula	C₁₃H₁⸸O₃
Molecular Weight	222.28 g/mol
Structural Features	Carboxylic acid head; Isopropyl & Propoxy lipophilic tails
Predicted Solubility	Soluble in hot ethanol, methanol, ethyl acetate; Insoluble in water

Experimental Workflow

Workflow for the mixed-solvent recrystallization of 4-Isopropyl-3-propoxybenzoic acid.

Step-by-Step Methodology

Phase 1: Dissolution and Saturation

• Weighing: Accurately weigh the crude 4-Isopropyl-3-propoxybenzoic acid and transfer it to an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

• Solvent Addition: Add a minimal volume of absolute ethanol (approx. 3-5 mL per gram of crude material) to the flask.

• Heating: Place the flask on a heating mantle or in a water bath. Heat the suspension to a gentle reflux (approx. 75–78 °C) while stirring continuously until the solid is completely dissolved.

  • Causality: Using the absolute minimum amount of hot solvent ensures the solution is highly concentrated. If too much ethanol is used, the compound will remain dissolved even after cooling, drastically reducing the final yield [2].

Phase 2: Decolorization and Hot Filtration (Optional but Recommended)

• Carbon Treatment: If the hot solution is dark or noticeably turbid, briefly remove it from the heat and carefully add a small amount of activated carbon (1–2% w/w relative to the crude mass). Boil for an additional 5 minutes.

• Hot Filtration: Rapidly filter the boiling solution through a fluted filter paper or a pre-heated Büchner funnel into a clean, pre-warmed Erlenmeyer flask.

  • Causality: Activated carbon adsorbs high-molecular-weight colored impurities. Pre-heating the filtration apparatus prevents the solution from cooling prematurely, which would cause the product to crystallize inside the funnel and clog the filter pores.

Phase 3: Anti-Solvent Addition (The "Cloud Point" Technique)

• Titration with Water: Keep the filtered ethanol solution on the heat source (near boiling). Using a Pasteur pipette or dropping funnel, add hot deionized water dropwise while swirling the flask.

• Reaching the Cloud Point: Continue adding water until the solution just turns uniformly cloudy and the turbidity persists after swirling. This is the "cloud point," indicating that the solution is fully saturated.

• Clearing the Solution: Immediately add 2 to 5 drops of hot ethanol until the solution just turns clear again.

  • Causality: Alkoxybenzoic acids are highly prone to "oiling out" (separating as an impure liquid phase rather than a solid crystal) if the polarity drops too fast or if the temperature falls below the melting point of the solute-solvent mixture [3]. Clearing the cloudiness with a trace of ethanol ensures that nucleation begins from a perfectly homogeneous solution, forcing the molecules to assemble into a highly ordered, pure crystal lattice.

Phase 4: Gradient Cooling and Nucleation

• Benchtop Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool undisturbed on the benchtop to room temperature (approx. 1–2 hours).

• Ice-Bath Maturation: Once the flask has reached room temperature and a healthy crop of crystals has formed, transfer the flask to an ice-water bath (0–4 °C) for 30 minutes.

  • Causality: Slow, undisturbed cooling allows the crystal lattice to form selectively, naturally excluding mismatched impurity molecules. Rapid cooling (crashing out) traps solvent and impurities within rapidly forming, defective crystal structures. The final ice bath minimizes the thermodynamic solubility of the product, maximizing the percent recovery [2].

Phase 5: Isolation and Drying

• Vacuum Filtration: Collect the purified crystals using a Büchner funnel under vacuum.

• Washing: Wash the crystal cake with a small volume of an ice-cold Ethanol/Water mixture (prepared at the same volumetric ratio as the final mother liquor).

  • Causality: The cold wash displaces the impurity-laden mother liquor from the surface of the crystals. Using a cold, mixed solvent prevents the pure crystals from redissolving during the wash step.

• Drying: Transfer the crystals to a pre-weighed watch glass and dry them in a vacuum oven at 45–50 °C until a constant weight is achieved.

Self-Validating Quality Control

To ensure the protocol has functioned as a self-validating system, perform the following checks:

• Yield Calculation: A successful recrystallization of this type should yield a recovery of 75–85%. Yields >95% often indicate incomplete removal of impurities or retained solvent.

• Melting Point Depression Analysis: Determine the melting point of the dried product. A sharp melting point range (≤ 1.5 °C) validates high purity and successful crystal lattice formation. A broad or depressed melting point indicates that the compound "oiled out" or that solvent remains trapped in the lattice.

• HPLC-UV: Analyze the product using Reversed-Phase HPLC (C18 column, Acetonitrile/Water with 0.1% TFA gradient) with UV detection at 254 nm to quantify the removal of structurally related organic impurities.

References

• Title: Synthesis and Characterization of Rod-Bent Mesogen Containing 1,2,4-Oxadiazole Ring (Details on p-Alkoxybenzoic Acid Recrystallization) Source: AIP Publishing URL: [Link]

• Title: Synthesis and Characterization of Self-Assembled Liquid Crystals: p-Alkoxybenzoic Acids Source: ACS Publications (Journal of Chemical Education) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of 4-Isopropyl-3-propoxybenzoic Acid

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for resolving one of the most persistent challenges in reversed-phase HPLC: peak tailing, specifically concerning the analysis of acidic molecules like 4-Isopropyl-3-propoxybenzoic acid. A symmetrical, Gaussian peak is the cornerstone of accurate quantification and robust method performance. Peak tailing is not merely an aesthetic issue; it's a critical indicator of underlying chemical or physical problems in your method that can compromise resolution, integration, and ultimately, the reliability of your data.[1]

This guide is structured to provide not just solutions, but a deep, mechanistic understanding of the causes of peak tailing for acidic analytes. By following a logical, evidence-based troubleshooting workflow, you will be empowered to diagnose issues systematically and implement effective, lasting solutions.

Part 1: Foundational Concepts - Why Is My Acidic Analyte Peak Tailing?

This section addresses the fundamental principles governing peak shape for ionizable compounds.

Q1: What is peak tailing and how do I quantify it?

A: Peak tailing describes an asymmetrical peak where the latter half of the peak is broader than the front half.[2] It indicates that a portion of the analyte molecules are being retained longer than the main population, leading to a "tail." This is often caused by secondary, undesirable retention mechanisms occurring alongside the primary (in this case, hydrophobic) retention mechanism.[3][4]

To quantify asymmetry, chromatography data systems use two primary metrics:

• Tailing Factor (Tf) or USP Tailing Factor: Calculated at 5% of the peak height. A value of 1.0 signifies a perfectly symmetrical Gaussian peak. Values greater than 1 indicate tailing. Many methods require a tailing factor of less than 1.5 or 2.0 for system suitability.[3]

• Asymmetry Factor (As): Calculated at 10% of the peak height. It is also 1.0 for a symmetrical peak, with values >1 indicating tailing.

It is important to use one metric consistently, as they are not interchangeable.[5]

Q2: What is the most common chemical cause of peak tailing for an acidic analyte on a C18 column?

A: The primary chemical cause is secondary ionic interactions between your acidic analyte and residual silanol groups on the silica-based stationary phase.[2][4][5]

Here's the mechanism: Standard silica-based columns (like C18) have a surface populated with silanol groups (Si-OH). During the manufacturing process, not all of these silanols can be chemically bonded with the C18 chains, leaving some exposed.[6] These residual silanols are themselves acidic and can become deprotonated (negatively charged, Si-O⁻) at mobile phase pH values above approximately 3-4.[3][7]

Your analyte, 4-Isopropyl-3-propoxybenzoic acid, has a carboxylic acid group. If the mobile phase pH is near or above the analyte's pKa, a significant portion of your analyte will be in its ionized (negatively charged, -COO⁻) form. This leads to ionic repulsion between the negatively charged analyte and the negatively charged silanol groups, but more complex interactions can still occur, leading to peak shape distortion. More critically for basic compounds, the interaction is an attraction, which is a very common cause of tailing. For acids, the key is to suppress their ionization to ensure a single, consistent interaction with the stationary phase.

Caption: Mechanism leading to peak tailing vs. ideal separation.

Q3: How does mobile phase pH control peak shape for my analyte?

A: Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds.[8] The goal is to ensure your analyte is in a single, un-ionized state. This is achieved through a principle called ion suppression .[8][9]

For an acidic analyte like 4-Isopropyl-3-propoxybenzoic acid, you must adjust the mobile phase pH to be at least 1.5 to 2 pH units below the analyte's pKa.[7] The pKa of benzoic acid is ~4.2, and while the isopropyl and propoxy groups will slightly alter this, it remains in a similar range. By setting the pH to a value like 2.5-3.0, you ensure the carboxylic acid group remains fully protonated (-COOH).[10] In this neutral state, it will not participate in disruptive ionic interactions and will be retained consistently by the hydrophobic C18 stationary phase, resulting in a sharp, symmetrical peak.[7] Operating near the pKa is the worst-case scenario, as it creates a mixed population of ionized and neutral molecules, leading to broad or split peaks.[8][11]

Part 2: A Systematic Troubleshooting Workflow

Follow this workflow to efficiently diagnose and solve the root cause of peak tailing.

Sources

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
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• 5. acdlabs.com [acdlabs.com]
• 6. LC Technical Tip [discover.phenomenex.com]
• 7. buffered pH to avoid peak tailing - Chromatography Forum [chromforum.org]
• 8. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 9. chromatographyonline.com [chromatographyonline.com]
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• 11. moravek.com [moravek.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of 4-Isopropyl-3-propoxybenzoic Acid in Cell Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling to achieve reproducible in vitro data with highly lipophilic compounds. 4-Isopropyl-3-propoxybenzoic acid (CAS 1361003-87-3)[1] presents a classic formulation challenge. While its carboxylic acid moiety suggests potential for aqueous solubility at physiological pH, its bulky hydrophobic core drives rapid precipitation in standard cell culture media.

This guide provides authoritative, self-validating protocols to overcome these solubility barriers without compromising your cellular readouts.

Root Cause Analysis: The Causality of Precipitation

To solve a solubility issue, we must first understand the thermodynamic forces at play. 4-Isopropyl-3-propoxybenzoic acid possesses a highly lipophilic tail (isopropyl and propoxy groups on a benzene ring)[2].

When you dilute a 100% DMSO stock of this compound directly into aqueous cell culture media (pH ~7.4), two phenomena occur:

• The Solvent Shift Effect: The sudden replacement of DMSO with water forces the hydrophobic regions of the molecule to aggregate, minimizing their thermodynamically unfavorable exposure to water.

• Divalent Cation Bridging: Standard media (e.g., DMEM, RPMI) contain high concentrations of calcium (~1.8 mM) and magnesium (~0.8 mM). These divalent cations rapidly coordinate with the ionized carboxylate groups of the compound, forming highly insoluble "soaps" that instantly crash out of solution.

The Solubility-Permeability Interplay

A common mistake is aggressively adding surfactants or cyclodextrins to force the compound into solution. While this increases the apparent aqueous solubility by trapping the drug in micelles, it drastically reduces the free fraction of the drug[3]. Because only the free, unbound monomeric drug can permeate the cell membrane to reach intracellular targets, over-formulating your compound will artificially suppress its biological potency[4].

Fig 1. Thermodynamic pathways of compound solubilization, complexation, and cellular permeation.

Self-Validating Experimental Protocols

To ensure scientific integrity, every solubilization strategy must be paired with a validation step to confirm the compound is truly dissolved and not merely suspended as a nano-precipitate.

Protocol A: The BSA Carrier Method (Recommended)

Because 4-Isopropyl-3-propoxybenzoic acid is a lipophilic carboxylic acid, it structurally mimics natural fatty acids. Bovine Serum Albumin (BSA) possesses specific hydrophobic pockets designed to transport such molecules, making it an ideal, biocompatible carrier[5].

Step-by-Step Methodology:

• Stock Preparation: Dissolve the compound in 100% molecular-grade DMSO to create a 1000x stock (e.g., 10 mM).

• Media Preparation: Supplement your assay media with 0.1% to 0.5% (w/v) Fatty Acid-Free BSA . Pre-warm the media to 37°C to enhance thermodynamic solubility.

• Complexation: Add the DMSO stock dropwise to the BSA-supplemented media while vortexing gently. Incubate at 37°C for 30 minutes to allow the compound to equilibrate into the BSA binding pockets[5].

• Validation (Nephelometry): Transfer 100 µL of the solution to a clear-bottom 96-well plate. Measure absorbance at 620 nm. Compare this to a vehicle control (media + BSA + DMSO without drug). If the ΔAbs620​ is < 0.01, the compound is successfully solubilized.

Protocol B: The "Jump-Dilution" Technique

If your assay is sensitive to BSA, you must rely on kinetic trapping to maintain supersaturation long enough to complete your bioassay[6].

Step-by-Step Methodology:

• Intermediate Dilution: Prepare an intermediate dilution of your DMSO stock in a compatible buffer (e.g., PBS without Ca2+/Mg2+).

• Acoustic/Vortex Mixing: Rapidly inject the intermediate dilution into the final assay mixture while subjecting the well to vigorous mixing (vortexing or rapid trituration)[6].

• DMSO Control: Ensure the final DMSO concentration remains strictly ≤ 0.5% to prevent solvent-induced cytotoxicity.

• Immediate Execution: Proceed with the cell assay immediately, as supersaturated states are metastable and will eventually precipitate.

Fig 2. Self-validating workflow for jump-dilution and nephelometric solubility verification.

Quantitative Data & Strategy Comparison

Use the following table to select the appropriate solubilization strategy based on your specific assay requirements and tolerance for permeability reduction.

Solubilization Strategy	Mechanism of Action	Max Apparent Solubility	Cellular Permeability Impact	Cytotoxicity Risk
Direct DMSO Dilution	None (Solvent Shift)	< 1 µM (Precipitates)	High (Only free fraction active)	High (Local DMSO toxicity)
0.5% BSA Complexation	Hydrophobic pocket binding	~50 µM	Moderate reduction	Low (Biocompatible)
10% HP-β-CD Inclusion	Cavity encapsulation	>100 µM	Severe reduction	Moderate (Membrane stripping)
Jump-Dilution (0.1% DMSO)	Kinetic trapping	~5-10 µM	Optimal (High free fraction)	Low

Frequently Asked Questions (FAQs)

Q: My compound precipitated in the assay buffer, but the cells still showed a slight response. Can I still use the data? A: Data from assays with precipitated compounds should be interpreted with extreme caution. The measured biological activity reflects only the tiny fraction of the compound that remained dissolved, leading to a massive underestimation of the drug's true potency[6]. Furthermore, physical precipitates can settle on adherent cells, causing localized toxicity or optical interference in fluorescence/luminescence readouts.

Q: If 0.5% BSA works, will 5% BSA work even better? A: No. This is a classic violation of the solubility-permeability interplay. While 5% BSA will absolutely keep the compound in solution, it will act as an infinite sink. The equilibrium will shift entirely toward the BSA-bound state, dropping the free fraction of 4-Isopropyl-3-propoxybenzoic acid to near zero. Your cells will "see" no drug, resulting in a false negative[3]. Always use the minimum concentration of carrier required to achieve optical clarity.

Q: How do I distinguish between true solubilization and a stable nano-suspension? A: Visual inspection is insufficient. A stable nano-suspension will appear clear to the naked eye but will scatter light. Use the nephelometry protocol described above (Absorbance at 620 nm). Alternatively, centrifuge your prepared media at 15,000 x g for 15 minutes and quantify the top and bottom fractions via LC-MS. If the concentration in the bottom fraction is significantly higher, you have a nano-suspension, not a true solution.

References

• CAS No. 1361003-87-3 Specifications | Ambeed. Ambeed.com. 1

• Beig, A., et al. "Hydrotropic Solubilization of Lipophilic Drugs for Oral Delivery: The Effects of Urea and Nicotinamide on Carbamazepine Solubility–Permeability Interplay." Frontiers in Pharmacology (PMC). 4

• "The Solubility–Permeability Interplay and Its Implications in Formulation Design and Development for Poorly Soluble Drugs." National Center for Biotechnology Information (PMC). 3

• Monolaurin | 67701-26-2 Troubleshooting Guide. Benchchem. 5

• Buy Bastadin 10 | 127687-08-5 Troubleshooting Guide. Smolecule. 6

Sources

• 1. CAS No. 1361003-87-3 Specifications | Ambeed [ambeed.com]
• 2. CAS:1361003-87-34-Isopropyl-3-propoxybenzoic acid-毕得医药 [bidepharm.com]
• 3. The Solubility–Permeability Interplay and Its Implications in Formulation Design and Development for Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrotropic Solubilization of Lipophilic Drugs for Oral Delivery: The Effects of Urea and Nicotinamide on Carbamazepine Solubility–Permeability Interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monolaurin | 67701-26-2 | Benchchem [benchchem.com]
• 6. Buy Bastadin 10 | 127687-08-5 [smolecule.com]

Technical Support Center: Chromatography Optimization for 4-Isopropyl-3-propoxybenzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 4-Isopropyl-3-propoxybenzoic acid (CAS: 1361003-87-3).

This molecule presents unique chromatographic challenges: it possesses a highly hydrophobic backbone (due to the bulky isopropyl and propoxy substituents) coupled with an ionizable carboxylic acid moiety. Successfully analyzing this compound requires a deep understanding of reversed-phase high-performance liquid chromatography (RP-HPLC) thermodynamics, precise pH control, and gradient slope optimization.

Part 1: Troubleshooting Guides & Mechanistic FAQs

Q1: Why does 4-Isopropyl-3-propoxybenzoic acid exhibit severe peak tailing or splitting on standard C18 columns? A1: The causality lies in the dual chemical nature of the molecule. The carboxylic acid group has a pKa of approximately 4.0–4.5. If the mobile phase pH is near this value, the analyte exists in a dynamic equilibrium between its protonated (neutral) and unprotonated (ionized) states, leading to peak broadening and splitting[1]. Furthermore, the ionized carboxylate interacts strongly with residual silanol groups (-Si-OH) on the silica support via secondary ion-exchange mechanisms, causing severe tailing[1]. Solution: Implement an Ion-Suppression strategy[2]. Lower the mobile phase pH to at least 1.5–2.0 units below the compound's pKa (e.g., pH 2.0–2.5) by adding 0.1% Formic Acid or Trifluoroacetic Acid (TFA)[3]. This ensures the molecule remains fully protonated. Additionally, utilizing a fully end-capped C18 column minimizes accessible silanol sites[1].

Q2: My compound is eluting extremely late, even with a standard 5–95% organic gradient. How do I optimize the gradient slope? A2: 4-Isopropyl-3-propoxybenzoic acid is highly lipophilic. The combined steric and hydrophobic bulk of the isopropyl and propoxy groups drives massive partitioning into the non-polar stationary phase[4]. Solution: First, replace Methanol with Acetonitrile. Acetonitrile has a higher eluotropic strength for lipophilic acids, and its lower viscosity improves mass transfer kinetics[4]. Second, adjust your gradient starting conditions. Because the molecule has minimal retention in highly aqueous environments, starting at 5% organic wastes run time. Increase the initial organic concentration to 30%, and steepen the gradient slope (e.g., 5–8% increase per minute) to accelerate elution without compromising resolution.

Q3: How does column temperature affect the separation of this specific benzoic acid derivative from closely related structural isomers? A3: Temperature directly impacts mobile phase viscosity and the enthalpy of analyte transfer. For bulky derivatives like 4-Isopropyl-3-propoxybenzoic acid, increasing the column temperature (e.g., to 40°C) enhances the kinetic rate of mass transfer, sharpening the peak. However, because the retention of hydrophobic acids is an exothermic process, higher temperatures will decrease overall retention time. If you are trying to resolve this compound from closely related impurities (e.g., 2-isopropyl isomers), a moderate temperature (30°C) often provides the optimal thermodynamic balance for selectivity[5].

Part 2: Experimental Protocols (Self-Validating Workflow)

To ensure a self-validating system, the following protocol incorporates built-in suitability checks to verify that the mechanistic adjustments are functioning as intended.

Step 1: Mobile Phase Preparation (Ion-Suppression)

• Prepare Aqueous Phase A : Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of Milli-Q water (yields 0.1% v/v, pH ~2.7).

• Prepare Organic Phase B : Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile.

• Degas both solvents via ultrasonication for 15 minutes to prevent outgassing in the pump, which can cause baseline drift[1].

Step 2: Column Selection & Equilibration

• Install a high-purity, fully end-capped C18 column (e.g., 150 x 4.6 mm, 3–5 µm particle size)[3].

• Equilibrate the system with 30% Phase B at 1.0 mL/min until the UV baseline at 230 nm is completely stable.

Step 3: Sample Preparation

• Dissolve 4-Isopropyl-3-propoxybenzoic acid in a diluent matching the initial mobile phase conditions (30% Acetonitrile / 70% Water). Causality: Injecting a sample dissolved in 100% strong solvent causes the analyte to travel un-retained down the column before mixing, leading to peak distortion known as the "solvent effect"[1].

Step 4: Gradient Execution & System Suitability

• Run the optimized gradient detailed in Table 1.

• Validation Check: Calculate the asymmetry factor ( As​ ) of the target peak. An As​ value between 0.9 and 1.2 confirms successful silanol suppression and optimal mass transfer. If As​>1.2 , verify the mobile phase pH and ensure the column is properly end-capped.

Part 3: Quantitative Gradient Optimization Data

Table 1: Optimized Mobile Phase Gradient for 4-Isopropyl-3-propoxybenzoic Acid

Time (min)	% Phase A (0.1% FA in H₂O)	% Phase B (0.1% FA in ACN)	Flow Rate (mL/min)	Mechanistic Purpose / Causality
0.0	70	30	1.0	Initial hold; focuses the hydrophobic analyte band tightly at the column head.
3.0	70	30	1.0	Isocratic hold to elute any highly polar, non-retained impurities.
12.0	10	90	1.0	Steep gradient (6.6%/min) to force elution of the lipophilic target compound.
15.0	10	90	1.0	High-organic wash step to remove strongly retained hydrophobic dimers.
15.1	70	30	1.0	Rapid return to initial conditions.
22.0	70	30	1.0	Column re-equilibration prior to the next injection.

Part 4: Visual Workflow

Troubleshooting workflow for optimizing RP-HPLC gradients for 4-Isopropyl-3-propoxybenzoic acid.

Part 5: References

• Title: Retention Behaviour of Weakly Ionizable Acidic Compounds in Ion-Suppression Reverse-Phase Liquid Chromatography Source: Asian Journal of Chemistry URL: [Link]

• Title: Mobile-phase pH influence on the retention of some benzoic acid derivatives in reversed-phase chromatography Source: ResearchGate URL: [Link]

• Title: Investigation of factors affecting reverse-phase high performance liquid chromatography Source: VCU Scholars Compass URL: [Link]

• Title: A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives Source: VU Research Repository URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 5. vuir.vu.edu.au [vuir.vu.edu.au]

Reducing background noise in NMR spectra of 4-Isopropyl-3-propoxybenzoic acid

Technical Support Center: 4-Isopropyl-3-propoxybenzoic acid NMR Analysis

Welcome to the technical support guide for acquiring high-quality Nuclear Magnetic Resonance (NMR) spectra of 4-Isopropyl-3-propoxybenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to background noise and poor spectral quality.

Troubleshooting Guide: Diagnosing and Resolving NMR Background Noise

This section addresses common problems encountered during NMR experiments in a question-and-answer format, providing both the "why" and the "how" for effective troubleshooting.

Q1: My baseline is rolling, distorted, or has a large "hump." What is causing this and how can I fix it?

A1: An uneven baseline is one of the most common issues in NMR and is almost always related to poor magnetic field homogeneity.[1] This means the magnetic field is not uniform across your sample.

Immediate Solutions:

• Re-shimming: The process of "shimming" adjusts the magnetic field using a series of shim coils to make it more homogeneous.[2][3] If your initial shimming was insufficient, your baseline will suffer. Modern spectrometers have automated shimming routines (gradient shimming) that are highly effective and can be completed in under a minute.[2][4][5] Always perform this for each new sample.

• Check Sample Positioning: Ensure your NMR tube is placed correctly in the spinner turbine and that the sample volume is adequate (typically 0.6-0.7 mL for a standard 5 mm tube) to position the sample within the most homogeneous region of the probe's radiofrequency (RF) coil.[6][7] Improper positioning, often due to incorrect volume, can make shimming very difficult.[8]

Underlying Causes & Long-Term Prevention:

• Sample Quality: The presence of undissolved solid particles will severely distort the magnetic field homogeneity.[9] Always filter your sample into the NMR tube through a pipette with a small plug of glass wool to remove any particulate matter.[9]

• NMR Tube Quality: Scratched, chipped, or low-quality NMR tubes can disrupt the sample's cylindrical symmetry, making it impossible to achieve good homogeneity.[10][11] Use high-quality tubes rated for your spectrometer's field strength.

Q2: My signal-to-noise ratio (S/N) is very low, making it hard to distinguish my compound's peaks from the noise. What are the first steps to improve this?

A2: A low signal-to-noise ratio means the intensity of your desired signals is not much greater than the random electronic noise of the baseline.

Immediate Solutions:

• Increase the Number of Scans (NS or NT): This is the most direct way to improve S/N. The signal-to-noise ratio increases with the square root of the number of scans.[12] Therefore, to double the S/N, you must quadruple the number of scans.[12] Be aware this will linearly increase the experiment time.

• Check Sample Concentration: For a small molecule like 4-Isopropyl-3-propoxybenzoic acid (MW ≈ 222.28 g/mol ), a concentration of 5-25 mg in 0.6-0.7 mL of solvent is typical for a ¹H NMR spectrum.[9][13] If your sample is too dilute, the signal will be weak.[14] Doubling the concentration can double the signal strength.[12]

• Optimize Receiver Gain (RG): The receiver gain amplifies the NMR signal before digitization. While modern spectrometers have auto-gain functions, it's crucial to ensure it is set optimally. Too low, and you lose signal; too high, and the detector can be saturated, leading to a distorted or "clipped" FID and artifacts.[15][16]

Underlying Causes & Long-Term Prevention:

• Probe Tuning and Matching: The NMR probe must be tuned to the correct frequency for the nucleus being observed (e.g., ¹H) and matched to the impedance of the spectrometer's electronics. An untuned probe will result in a significant loss of sensitivity. Most modern instruments perform this automatically, but it's a critical step to verify.[15]

• Solvent Choice: Using an excessive amount of solvent will dilute your sample and reduce the S/N.[12] Stick to the recommended volume for your NMR tubes.

Q3: I see sharp, random spikes in my spectrum that are not part of my molecule's signal. What are these artifacts?

A3: These are often referred to as "spikes" or, in 2D spectra, "t1 noise." They are typically caused by electronic instability or external interference.

Immediate Solutions:

• Check for External RF Sources: Nearby electronic equipment can sometimes interfere with the spectrometer. While well-shielded, this is a possibility.

• Re-run the Experiment: If the noise was from a transient event, a second acquisition may be clean.

Underlying Causes & Long-Term Prevention:

• Instrument Stability: These artifacts can sometimes indicate instability in the spectrometer's electronics or temperature regulation systems.[17] If the problem persists across multiple samples, it may require service from a qualified engineer.

• Decoupling Artifacts: In ¹³C NMR, improper power calibration for the proton decoupler can cause artifacts to appear around intense solvent signals.[18][19] While less common in ¹H spectra, similar issues can arise from pulse sequence imperfections.

Frequently Asked Questions (FAQs): 4-Isopropyl-3-propoxybenzoic acid

Q: I'm having trouble dissolving 4-Isopropyl-3-propoxybenzoic acid. Which deuterated solvent is best?

A: The choice of solvent is critical for obtaining a high-quality spectrum.[20] For 4-Isopropyl-3-propoxybenzoic acid, its structure suggests solubility in a range of common organic solvents.

• Starting Point: Chloroform-d (CDCl₃) is an excellent first choice for many nonpolar to moderately polar organic molecules.[6][21]

• Alternative Options: If solubility is poor in CDCl₃, consider solvents with higher polarity like Acetone-d₆ or DMSO-d₆.[13]

• Solvent-Induced Shifts: Be aware that the chemical shifts of your compound's protons can change depending on the solvent due to interactions between the solute and solvent molecules.[22][23][24] This can sometimes be used to your advantage to resolve overlapping signals.[21]

Solvent	Polarity	Typical Residual ¹H Peak (ppm)	Notes
Chloroform-d (CDCl₃)	Low	~7.26	Good starting point. May not dissolve highly polar compounds.
Acetone-d₆	Medium	~2.05	Good general-purpose solvent.
DMSO-d₆	High	~2.50	Excellent for polar compounds. Absorbs water from the atmosphere.
Methanol-d₄	High	~3.31, ~4.87 (OH)	Can exchange with labile protons (like -COOH).

Q: The proton signal for the carboxylic acid (-COOH) is very broad or not visible at all. Why is this happening?

A: The carboxylic acid proton is an "exchangeable" proton. Its appearance in the spectrum is highly dependent on several factors:

• Chemical Exchange: This proton can exchange with other labile protons in the sample, such as trace amounts of water. This exchange process can be on a timescale that leads to significant line broadening, sometimes to the point where the peak disappears into the baseline.

• Solvent Choice: In protic deuterated solvents like Methanol-d₄ (CD₃OD) or D₂O, the carboxylic acid proton will rapidly exchange with the deuterium atoms of the solvent, causing the signal to vanish completely.[23] To observe it, you must use an aprotic solvent like CDCl₃ or DMSO-d₆.

• Concentration and Temperature: The rate of exchange can be dependent on both concentration and temperature. Running the sample at a lower temperature can sometimes slow the exchange rate enough to sharpen the peak.

Experimental Protocols

Protocol 1: High-Quality NMR Sample Preparation

• Weigh Analyte: Accurately weigh 5-10 mg of 4-Isopropyl-3-propoxybenzoic acid into a clean, dry vial.[6]

• Add Solvent: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) to the vial.[13]

• Ensure Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved.[6] A homogeneous solution is critical.[7]

• Filter the Sample: Take a clean Pasteur pipette and tightly pack a small plug of glass wool into the tip. Use this pipette to transfer the solution from the vial into a high-quality 5 mm NMR tube.[9] This step is crucial to remove any micro-particulates that interfere with shimming.[9]

• Cap and Clean: Securely cap the NMR tube. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) dampened with isopropanol or acetone to remove any dust or fingerprints.[6][11]

Protocol 2: Optimizing Key Acquisition Parameters

• Number of Scans (NS):

  • For a routine ¹H spectrum with sufficient concentration (~10 mg), start with NS = 16 .

  • If the S/N is low, increase NS to 64, 128, or higher. Remember that a 4x increase in scans doubles the S/N.[12]

• Relaxation Delay (d1):

  • This is the time the system waits between pulses to allow protons to return to their equilibrium state.

  • For a standard qualitative spectrum, a d1 of 1-2 seconds is usually sufficient.

  • For quantitative analysis where accurate integration is required, a much longer delay (at least 5 times the longest T₁ relaxation time) is necessary.[12]

• Acquisition Time (AQ):

  • This determines the duration for which the Free Induction Decay (FID) is recorded. A longer acquisition time leads to higher digital resolution but can also increase the noise if the signal has already decayed.[1]

  • For small molecules, an AQ of 2-4 seconds is typical. Setting the acquisition time too short can "truncate" the FID, leading to artifacts and broadened lines.[1]

Visual Workflow: Troubleshooting Background Noise

The following diagram outlines a logical workflow for diagnosing and solving common sources of noise and poor resolution in your NMR spectrum.

Caption: A decision tree for troubleshooting common NMR spectral issues.

References

• Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Iowa State University. Retrieved from [Link]

• ResearchGate. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

• University of California, Riverside. (2023, August 29). Small molecule NMR sample preparation. Retrieved from [Link]

• Torres, A. M., & Price, W. S. (2017). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 46A(1), e21441. Retrieved from [Link]

• Alwsci. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from [Link]

• Pogorelov, A. G. (2007). An Advice about Shimming in High-Resolution Nuclear Magnetic Resonance. arXiv. Retrieved from [Link]

• Ellis, P. D. (n.d.). A Brief Note Describing Artifact Suppression in NMR Experiments. Doty Scientific. Retrieved from [Link]

• Quora. (2021, January 30). What are the effects of different solvents on NMR spectra like CDCl3, C6D6, CD3COCD3, CD3SOCD3?. Retrieved from [Link]

• UCSB Chem and Biochem NMR Facility. (n.d.). Gradient Shimming. Retrieved from [Link]

• Manchester NMR Methodology Group. (n.d.). Automated shimming. Retrieved from [Link]

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments?. r/chemhelp. Retrieved from [Link]

• Oxford Instruments. (n.d.). How to get the most out of your NMR system. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• Agilent. (2011, April 8). Shimming with VnmrJ 3.1 Software for Peak NMR Performance. Retrieved from [Link]

• Maas, R. (2017). OPTIMIZING NMR DATA ACQUISITION AND DATA PROCESSING PARAMETERS FOR TIGHT-GAS MONTNEY FORMATION OF WESTERN CANADA. Retrieved from [Link]

• University of Southampton. (n.d.). Structural Shimming for High-Resolution Nuclear Magnetic Resonance Spectroscopy in Lab-On-A-Chip Devices. ePrints Soton. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2007, September 11). Poor Signal-to-Noise Ratio in Your Spectrum?. Retrieved from [Link]

• ResearchGate. (n.d.). Rapid parameter optimization of low signal-to-noise samples in NMR spectroscopy using rapid CPMG pulsing during acquisition: Application to recycle delays. Retrieved from [Link]

• Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Multiple solvent signal presaturation and decoupling artifact removal in 13C{1H} nuclear magnetic resonance. Retrieved from [Link]

• Eureka by PatSnap. (2025, September 22). Adjusting NMR Gain Settings for Enhanced Signal Interpretation. Retrieved from [Link]

• Magnetic Resonance. (2020, July 10). Multiple solvent signal presaturation and decoupling artifact removal in 13C{1H} nuclear magnetic resonance. Retrieved from [Link]

• UNN. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Retrieved from [Link]

• Bioinformatics | Oxford Academic. (2018, July 9). Noise peak filtering in multi-dimensional NMR spectra using convolutional neural networks. Retrieved from [Link]

• Reddit. (2017, April 1). How to reduce noisey NMR signal?. r/chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Field Noise Effects in NMR. Retrieved from [Link]

• NMR. (n.d.). Troubleshooting Acquisition Related Problems. Retrieved from [Link]

• Reddit. (2021, October 9). What are the best practices for sample preparation for NMR analysis?. r/OrganicChemistry. Retrieved from [Link]

• NMR Wiki Q&A Forum. (2014, October 25). Weak NOE signals, serious t1 noise. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• ResearchGate. (n.d.). Practical guide for accurate quantitative solution state NMR analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Observation of NMR noise from solid samples. Retrieved from [Link]

• University of Rochester. (n.d.). About Troubleshooting. Retrieved from [Link]

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• 3. agilent.com [agilent.com]
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Reference Data & Comparative Studies

A Technical Guide to the Structural Validation of 4-Isopropyl-3-propoxybenzoic Acid Using 1H and 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth protocol for the validation of 4-isopropyl-3-propoxybenzoic acid using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. As no public reference spectra for this specific compound are readily available, this document outlines a comprehensive approach that combines experimental best practices with in-silico predictions to establish a reliable analytical standard.

The Imperative of Spectral Validation

The precise arrangement of atoms within a molecule dictates its physicochemical properties and, consequently, its biological activity. In the context of drug development, even minor structural ambiguities can lead to significant deviations in efficacy and safety. NMR spectroscopy stands as a primary tool for the elucidation of molecular structures, providing detailed information about the chemical environment of each atom. This guide will walk you through the process of acquiring and interpreting high-quality 1H and 13C NMR spectra to unequivocally validate the structure of 4-isopropyl-3-propoxybenzoic acid.

Experimental Protocol for NMR Spectral Acquisition

The quality of NMR data is paramount for accurate structural elucidation. The following is a detailed, step-by-step methodology for acquiring high-quality 1H and 13C NMR spectra.

Sample Preparation

• Purity: Ensure the sample of 4-isopropyl-3-propoxybenzoic acid is of high purity (>95%), as impurities will complicate spectral analysis.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl3) is a common choice for many organic molecules.[1][2] Other options include deuterated dimethyl sulfoxide (DMSO-d6) or deuterated methanol (CD3OD). The choice of solvent can slightly influence chemical shifts.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of a reference standard, typically tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0.00 ppm for both 1H and 13C NMR spectra.[1][2]

Instrument Parameters

The following are general guidelines for a 400 MHz NMR spectrometer. Optimal parameters may vary depending on the specific instrument.

• 1H NMR Spectroscopy:

  • Pulse Program: A standard single-pulse experiment is typically sufficient.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans are usually adequate for a sample of this concentration.

  • Spectral Width: A spectral width of 12-16 ppm is generally sufficient to cover the expected range of proton signals.

• 13C NMR Spectroscopy:

  • Pulse Program: A proton-decoupled experiment is standard to simplify the spectrum to single lines for each unique carbon atom.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: Due to the lower natural abundance of the 13C isotope, a larger number of scans (e.g., 1024 or more) is required to achieve a good signal-to-noise ratio.

  • Spectral Width: A spectral width of 200-220 ppm will encompass the chemical shifts of most organic compounds.

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• Integration (1H NMR): Integrate the area under each proton signal to determine the relative number of protons corresponding to each peak.

Predicted Reference Spectra for 4-Isopropyl-3-propoxybenzoic Acid

In the absence of experimental reference spectra, in-silico prediction serves as a valuable tool for initial spectral assignment and validation.[3][4] The following tables summarize the predicted 1H and 13C NMR chemical shifts for 4-isopropyl-3-propoxybenzoic acid. These predictions are generated using established algorithms that consider the chemical environment of each nucleus.[5][6][7][8]

Table 1: Predicted 1H NMR Data for 4-Isopropyl-3-propoxybenzoic acid (in CDCl3)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~11-12	Singlet	1H	-COOH
~7.8	Doublet	1H	Ar-H
~7.6	Doublet of doublets	1H	Ar-H
~7.0	Doublet	1H	Ar-H
~4.0	Triplet	2H	-OCH2CH2CH3
~3.3	Septet	1H	-CH(CH3)2
~1.8	Sextet	2H	-OCH2CH2CH3
~1.2	Doublet	6H	-CH(CH3)2
~1.0	Triplet	3H	-OCH2CH2CH3

Table 2: Predicted 13C NMR Data for 4-Isopropyl-3-propoxybenzoic acid (in CDCl3)

Chemical Shift (ppm)	Assignment
~172	-COOH
~160	Ar-C (C-O)
~145	Ar-C (C-isopropyl)
~132	Ar-C
~125	Ar-C
~122	Ar-C
~115	Ar-C
~70	-OCH2CH2CH3
~27	-CH(CH3)2
~23	-OCH2CH2CH3
~22	-CH(CH3)2
~10	-OCH2CH2CH3

Comparison with Related Structures

To build confidence in the predicted spectra and aid in the interpretation of experimental data, it is instructive to compare the expected chemical shifts with those of structurally related molecules.

• Benzoic Acid: The carboxylic acid proton of benzoic acid typically resonates at a high chemical shift, often above 12 ppm.[2] The aromatic protons appear in the range of 7.4-8.2 ppm.[2] The carboxyl carbon is found around 172 ppm.[1]

• 4-Isopropylbenzoic Acid: The isopropyl methine proton is expected around 3.0-3.3 ppm (a septet), and the methyl protons around 1.2-1.3 ppm (a doublet).

• 3-Propoxybenzoic Acid: The methylene protons of the propoxy group attached to the ring (-OCH2-) would appear around 4.0 ppm as a triplet. The other methylene and methyl protons of the propoxy group will be further upfield.

The predicted chemical shifts for 4-isopropyl-3-propoxybenzoic acid are consistent with the expected electronic effects of the isopropyl and propoxy substituents on the benzoic acid core.

Workflow for Spectral Validation

The following diagram illustrates the comprehensive workflow for the structural validation of 4-isopropyl-3-propoxybenzoic acid using NMR spectroscopy.

Sources

• 1. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. docbrown.info [docbrown.info]
• 3. NMR Database for Faster Structural Data | CAS [cas.org]
• 4. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMRShiftDB - PubChem Data Source [pubchem.ncbi.nlm.nih.gov]
• 6. nmrshiftdb2 - open nmr database on the web [nmrshiftdb.nmr.uni-koeln.de]
• 7. Simulate and predict NMR spectra [nmrdb.org]
• 8. Visualizer loader [nmrdb.org]

Comparative Reactivity Guide: 4-Isopropyl-3-propoxybenzoic Acid vs. 4-Isopropylbenzoic Acid

Executive Summary

In rational drug design and advanced organic synthesis, the precise electronic and steric tuning of aromatic building blocks dictates downstream synthetic success. This guide provides an objective, data-driven comparison between the standard building block (Cumic acid) and its highly functionalized analog, . By introducing a meta-propoxy group, the electronic landscape of the aromatic ring is fundamentally altered, shifting the regioselectivity of Electrophilic Aromatic Substitution (EAS) and subtly modulating the kinetics of carboxylic acid transformations.

Structural & Electronic Profiling

To predict the reactivity of these compounds, we must analyze the causality behind their electronic distributions using ( σ ).

In 4-isopropylbenzoic acid, the isopropyl group at the para position exerts a weak electron-donating effect via induction and hyperconjugation ( σp​≈−0.15 ). In 4-isopropyl-3-propoxybenzoic acid, the addition of the propoxy group at the meta position introduces a competing electronic effect. Because it is meta to the carboxylic acid, its strong resonance (+M) cannot directly conjugate with the -COOH. Instead, it exerts an inductive electron-withdrawing effect (-I) on the acid ( σm​≈+0.12 ).

Table 1: Physico-Chemical & Electronic Comparison

Property	4-Isopropylbenzoic Acid (Cumic Acid)	4-Isopropyl-3-propoxybenzoic Acid
CAS Number	536-66-3	1361003-87-3
Molecular Weight	164.20 g/mol	222.28 g/mol
Substituent Effects on -COOH	p-Isopropyl ( σp​=−0.15 )	p-Isopropyl ( σp​=−0.15 ), m-Propoxy ( σm​=+0.12 )
Net Hammett Σσ	-0.15	-0.03
Estimated pKa	~4.35 (Weaker acid)	~4.23 (Stronger acid)
Primary EAS Directing Site	C3 (ortho to Isopropyl)	C6 (para to Propoxy)
Aromatic Ring Activation	Weak (+I, Hyperconjugation)	Strong (+M Resonance from Oxygen)

Mechanistic Reactivity Comparison

Electrophilic Aromatic Substitution (EAS) Regioselectivity

The most drastic behavioral divergence between these two molecules occurs during EAS (e.g., halogenation, nitration).

• Cumic Acid: The -COOH group is deactivating and meta-directing, while the isopropyl group is activating and ortho/para-directing. Consequently, electrophiles attack at the C3 position (ortho to the isopropyl group).

• Propoxy Derivative: The propoxy group's oxygen lone pair exerts a massive +M resonance effect, dominating the ring's electron density. It strongly activates its ortho (C2, C4) and para (C6) positions. Since C4 is occupied by the isopropyl group and C2 is sterically shielded between the -COOH and the propoxy group, the C6 position becomes the overwhelmingly favored kinetic and thermodynamic site for electrophilic attack.

Electrophilic Aromatic Substitution pathways showing divergent regioselectivity and activation.

Carboxylic Acid Transformations (Amidation Kinetics)

For drug development workflows involving peptide coupling or amidation, the electrophilicity of the carbonyl carbon is paramount. Because the net Hammett value ( Σσ ) of the propoxy derivative (-0.03) is less negative than that of cumic acid (-0.15), the propoxy derivative possesses a slightly more electron-deficient carbonyl carbon. During activation with reagents like EDC/NHS, 4-isopropyl-3-propoxybenzoic acid will form the active ester marginally faster and undergo nucleophilic attack by amines with higher kinetic efficiency.

Self-validating competitive amidation workflow for determining relative reaction kinetics.

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls that prove the mechanistic claims made above without relying on external calibration curves.

Protocol 1: Regioselective Bromination (EAS Mapping)

This protocol validates the directing effects of the substituents. Bromination is utilized over nitration to prevent oxidative side-reactions.

• Preparation: Dissolve 1.0 mmol of the chosen benzoic acid derivative in 5 mL of anhydrous dichloromethane (DCM). Add 0.1 mmol of FeBr₃ catalyst.

• Electrophile Addition: Cool the reaction to 0°C. Dropwise, add 1.05 mmol of Br₂ dissolved in 2 mL of DCM over 15 minutes.

• Reaction Monitoring: Stir for 2 hours at room temperature. Quench a 50 µL aliquot with saturated Na₂S₂O₃ and analyze via LC-MS to confirm the disappearance of the starting material and the formation of a single [M+Br]⁺ mass peak.

• Self-Validation via ¹H-NMR: After standard aqueous workup and isolation, run a ¹H-NMR.

  • For Cumic Acid: The product will show three distinct aromatic protons (a singlet-like proton at C2, and two doublets for C5/C6), confirming C3 substitution.

  • For the Propoxy Derivative: The product will show exactly two aromatic singlets (C2 and C5), definitively proving that substitution occurred exclusively at the C6 position, as the ortho coupling is physically impossible.

Protocol 2: Competitive Amidation Kinetics

This protocol determines the relative reaction rate ( krel​ ) of the two carboxylic acids by forcing them to compete for a limiting nucleophile in the same flask, neutralizing any temperature or concentration discrepancies.

• Equimolar Activation: In a single vial, dissolve 1.0 mmol of 4-isopropylbenzoic acid and 1.0 mmol of 4-isopropyl-3-propoxybenzoic acid in 10 mL of anhydrous DMF.

• Coupling Reagents: Add 2.5 mmol of EDC·HCl and 2.5 mmol of NHS. Stir at 0°C for 30 minutes to generate the active esters.

• Limiting Nucleophile: Add exactly 0.5 mmol of benzylamine (the limiting reagent) and 3.0 mmol of DIPEA. Stir at room temperature for 4 hours.

• Self-Validating Analysis: Quench the reaction and analyze the crude mixture directly via LC-MS. Because the amine is limiting, the ratio of the integrated area of the propoxy-amide product to the cumic-amide product directly represents the relative kinetic rate ( krel​ ). The propoxy derivative is expected to yield a higher integration area due to its more electrophilic carbonyl carbon.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10812, 4-Isopropylbenzoic acid" PubChem,[Link]

• Hansch, C., Leo, A., & Taft, R. W. "A survey of Hammett substituent constants and resonance and field parameters." Chemical Reviews, 91(2), 165-195.[Link]

A Senior Application Scientist's Guide to FTIR Spectroscopy: Peak Assignment and Validation for 4-Isopropyl-3-propoxybenzoic Acid

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of rigorous scientific advancement. Among the arsenal of analytical techniques, Fourier Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative method for identifying functional groups and probing the molecular architecture of organic compounds. This guide provides an in-depth exploration of FTIR peak assignments and validation strategies, centered around the illustrative case of 4-isopropyl-3-propoxybenzoic acid, a substituted benzoic acid derivative.

The principles guiding this analysis are rooted in the fundamental concept that chemical bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to these vibrations, resulting in a unique spectral fingerprint. The interpretation of this fingerprint allows for a detailed understanding of the molecule's constituent parts.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The validity of any spectral interpretation hinges on the quality of the initial data. For a solid sample like 4-isopropyl-3-propoxybenzoic acid, Attenuated Total Reflectance (ATR) is a preferred sampling technique due to its simplicity and minimal sample preparation.

Instrumentation and Materials:

• Fourier Transform Infrared (FTIR) Spectrometer equipped with a Diamond or Germanium ATR accessory.

• 4-Isopropyl-3-propoxybenzoic acid sample (solid).

• Spatula.

• Solvent for cleaning (e.g., isopropanol or ethanol).

• Lint-free wipes.

Step-by-Step Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes instrumental drift.

• ATR Crystal Cleaning: Meticulously clean the surface of the ATR crystal with a lint-free wipe soaked in a volatile solvent like isopropanol. This removes any residual contaminants from previous analyses.

• Background Spectrum Acquisition: Before analyzing the sample, a background spectrum must be collected. This spectrum captures the infrared absorption of the ambient atmosphere (water vapor and carbon dioxide) and the ATR crystal itself. The instrument's software will automatically subtract this background from the sample spectrum, yielding a clean spectrum of the compound of interest.

• Sample Application: Place a small amount of the solid 4-isopropyl-3-propoxybenzoic acid powder onto the center of the ATR crystal.

• Pressure Application: Use the ATR's pressure clamp to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the crystal, which is critical for obtaining a strong signal.

• Spectrum Acquisition: Collect the FTIR spectrum. A typical acquisition involves co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. The standard scanning range is from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: The acquired spectrum should be baseline-corrected to account for any sloping baseline. Further processing, such as smoothing, may be applied if necessary.

• Post-Analysis Cleaning: After the analysis, release the pressure clamp, remove the sample, and thoroughly clean the ATR crystal with a solvent-moistened wipe.

Predicted FTIR Peak Assignments for 4-Isopropyl-3-propoxybenzoic Acid

The interpretation of the FTIR spectrum of 4-isopropyl-3-propoxybenzoic acid requires a systematic assignment of the observed absorption bands to the specific vibrational modes of its functional groups. The following table provides a detailed prediction of these assignments based on established group frequency correlations and data from analogous compounds.

Predicted Peak Position (cm⁻¹)	Vibrational Mode	Functional Group	Rationale and Expected Appearance
3300 - 2500	O-H stretch	Carboxylic Acid	A very broad and strong absorption band, characteristic of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.
3080 - 3030	C-H stretch	Aromatic Ring	Medium to weak sharp peaks, indicative of the C-H bonds on the benzene ring.
2975 - 2950	C-H stretch (asymmetric)	Isopropyl & Propoxy	Strong, sharp peaks corresponding to the asymmetric stretching of the methyl (CH₃) groups.
2940 - 2920	C-H stretch (asymmetric)	Propoxy (CH₂)	A strong, sharp peak from the asymmetric stretching of the methylene (CH₂) group in the propoxy chain.
2880 - 2860	C-H stretch (symmetric)	Isopropyl & Propoxy	Medium to weak, sharp peaks from the symmetric stretching of the methyl (CH₃) groups.
2870 - 2850	C-H stretch (symmetric)	Propoxy (CH₂)	A medium, sharp peak from the symmetric stretching of the methylene (CH₂) group.
1710 - 1680	C=O stretch	Carboxylic Acid	A very strong and sharp absorption, characteristic of the carbonyl group in a hydrogen-bonded aromatic carboxylic acid.
1610 - 1580	C=C stretch	Aromatic Ring	Two or more medium to strong, sharp peaks resulting from the stretching vibrations within the benzene ring.
1470 - 1450	C-H bend (asymmetric)	Isopropyl & Propoxy	Medium intensity peaks due to the asymmetric bending (scissoring) of the methyl and methylene groups.
1385 - 1380 & 1370 - 1365	C-H bend (symmetric)	Isopropyl	A characteristic doublet of medium intensity, confirming the presence of an isopropyl group.
1430 - 1390	O-H bend (in-plane)	Carboxylic Acid	A broad, medium intensity peak, often coupled with C-O stretching.
1320 - 1210	C-O stretch	Carboxylic Acid & Ether	Strong intensity peak resulting from the coupled stretching vibrations of the C-O bond in the carboxylic acid and the aryl-alkyl ether linkage.
1180 - 1120	C-O-C stretch (asymmetric)	Propoxy (Ether)	A strong peak corresponding to the asymmetric stretching of the ether linkage.
960 - 875	O-H bend (out-of-plane)	Carboxylic Acid	A broad, medium intensity peak, characteristic of the out-of-plane bending of the hydroxyl group in the carboxylic acid dimer.
890 - 800	C-H bend (out-of-plane)	Aromatic Ring	Strong peaks whose exact position is indicative of the 1,2,4-trisubstitution pattern on the benzene ring.

Validation and Comparative Analysis

A critical aspect of spectral interpretation is the validation of the peak assignments. This is achieved through a multi-faceted approach that includes comparison with known compounds and theoretical predictions.

Comparison with Structurally Related Molecules

By comparing the predicted spectrum of 4-isopropyl-3-propoxybenzoic acid with the experimental spectra of benzoic acid, 4-isopropylbenzoic acid, and 4-propoxybenzoic acid, we can observe the influence of the substituents on the vibrational frequencies.

Compound	Key Differentiating Features in the FTIR Spectrum
Benzoic Acid	The foundational spectrum, showing the characteristic broad O-H stretch, strong C=O stretch, and aromatic C-H and C=C vibrations.
4-Isopropylbenzoic Acid	Introduction of the isopropyl group will add characteristic C-H stretching and bending vibrations, most notably the doublet around 1385-1365 cm⁻¹. The aromatic out-of-plane bending will shift to reflect the para-substitution pattern.
4-Propoxybenzoic Acid	The presence of the propoxy group will introduce strong C-O-C ether stretching bands and additional aliphatic C-H stretching and bending modes. The aromatic substitution pattern will also influence the out-of-plane C-H bending region.
4-Isopropyl-3-propoxybenzoic Acid	This molecule will exhibit a combination of the features from the above compounds. The key will be to identify the unique pattern of aromatic C-H out-of-plane bending corresponding to the 1,2,4-trisubstitution, alongside the characteristic peaks for the isopropyl and propoxy groups.

The Role of Computational Chemistry

In modern analytical workflows, computational methods, such as Density Functional Theory (DFT), are invaluable for predicting vibrational frequencies. A theoretical spectrum of 4-isopropyl-3-propoxybenzoic acid can be calculated and compared with the experimental data. While there may be systematic deviations between the calculated and experimental values, the overall pattern and relative intensities of the peaks provide a strong basis for validating the assignments.

Visualizing the Workflow and Spectral Logic

To further clarify the process, the following diagrams illustrate the experimental workflow and the logical connections between the molecular structure and its FTIR spectrum.

Caption: Relationship between molecular structure and FTIR spectrum.

References

• Illinois State University Department of Chemistry. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• Bērziņš, A., Semjonova, A., Actiņš, A., & Salvalaglio, M. (2021).

Safety & Regulatory Compliance

Section 1: Risk Assessment and Quantitative Safety Parameters

Standard Operating Procedure: Handling and Disposal of 4-Isopropyl-3-propoxybenzoic Acid

Introduction 4-Isopropyl-3-propoxybenzoic acid (CAS No. 1361003-87-3) is a specialized synthetic intermediate frequently utilized in pharmaceutical drug development and advanced materials research. As a lipophilic benzoic acid derivative, it presents specific operational challenges regarding environmental toxicity and occupational exposure. This guide provides drug development professionals and laboratory personnel with a self-validating, step-by-step Standard Operating Procedure (SOP) for the safe handling, spill containment, and regulatory-compliant disposal of this chemical.

Before initiating any disposal protocol, it is critical to understand the physicochemical properties that dictate the handling requirements. Like many benzoic acid derivatives, 4-isopropyl-3-propoxybenzoic acid is a crystalline solid that can form combustible and highly irritating dusts[1]. The lipophilic isopropyl and propoxy groups enhance its cellular permeability, meaning dermal exposure can lead to rapid localized irritation.

Table 1: Quantitative Safety and Disposal Parameters

Parameter	Specification / Value	Scientific Rationale & Causality
Chemical Formula	C13H18O3 (MW: ~222.28 g/mol )	The lipophilic tail increases organic solvent solubility, dictating liquid waste segregation protocols.
Primary Hazard Codes	H315, H318, H335	The acidic proton disrupts cellular membranes, causing severe eye damage and skin/respiratory irritation[2].
Glove Specification	Nitrile (Min 0.11 mm thick)	Nitrile provides a robust barrier against solid organic acids, preventing dermal absorption[1].
Aqueous pH Limit	pH < 2.0	Aqueous solutions dropping below pH 2.0 trigger EPA D002 Corrosive Waste classification[3].
Disposal Code	P501	Must be disposed of at an authorized hazardous waste incineration facility; strictly no drain disposal[4].

Section 2: Disposal Decision Workflow

The physical state of the waste dictates the disposal pathway. The following workflow illustrates the logical relationship between waste generation, physical state, and the required regulatory action.

Caption: Workflow for determining the proper disposal route for 4-Isopropyl-3-propoxybenzoic acid waste.

Section 3: Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Disposal (Unused or Expired Reagent) Objective: Safely package solid crystalline waste to prevent aerosolization and ensure compliance with P501 disposal codes[4].

• Segregation: Isolate the solid 4-Isopropyl-3-propoxybenzoic acid from strong oxidizing agents and strong bases.

  • Causality: Benzoic acid derivatives can react exothermically with strong oxidizers, potentially leading to off-gassing or fire[1].

• Containment: Transfer the solid into a High-Density Polyethylene (HDPE) or Polypropylene (PP) wide-mouth container.

  • Causality: These polymers offer excellent chemical resistance against undissolved, dry organic acids[1].

• Sealing & Double-Bagging: Seal the primary container tightly and place it inside a secondary transparent biohazard or chemical waste bag.

  • Validation Step: Invert the sealed primary container over a clean surface to verify that no fine particulate dust escapes the threading before placing it in the secondary bag.

• Labeling: Affix a standardized hazardous waste label. Mark explicitly as "Toxic/Irritant Solid Waste - 4-Isopropyl-3-propoxybenzoic acid."

Protocol B: Liquid Waste Disposal (Solvent Mixtures) Objective: Dispose of the acid when dissolved in organic solvents (e.g., DMSO, Methanol, or Dichloromethane) during assay preparation or synthesis.

• Compatibility Verification: Check the waste log of the receiving carboy to ensure it contains no strong bases (e.g., Sodium Hydroxide) or reactive metals.

  • Causality: Introducing an organic acid into a basic waste stream will trigger a neutralization reaction. In a sealed carboy, the resulting heat and gas expansion can cause a catastrophic container failure.

• pH Assessment (For Aqueous Mixtures): If the solvent is predominantly water, test the solution with a pH strip.

  • Validation Step: If the pH is < 2.0, the waste must be additionally tagged with the EPA D002 (Corrosive) characteristic code[3]. If pH > 2.0, it remains a standard toxic organic waste.

• Transfer: Use a grounded, chemically compatible funnel to pour the solution into the designated carboy (segregate into Halogenated vs. Non-Halogenated based on the primary solvent).

• Closure: Immediately cap the carboy. Never leave funnels resting in the waste container, as this allows volatile organic compounds (VOCs) to escape into the laboratory atmosphere.

Protocol C: Accidental Spill Response and Cleanup Objective: Contain and recover spilled material without generating hazardous airborne dust.

• Initial Assessment & PPE: Evacuate personnel from the immediate vicinity. Don a P2/P3 or N95 particulate respirator, tight-fitting safety goggles, and nitrile gloves.

  • Causality: Sweeping dry benzoic acid derivatives generates fine crystalline dust that causes severe ocular damage and respiratory tract corrosion[2].

• Dry Containment: Do NOT apply water to the dry spill.

  • Causality: Adding water will dissolve the lipophilic acid, expanding the contamination zone and potentially allowing it to seep into floor seams or drains. Environmental discharge must be strictly avoided[5].

• Collection: Use a HEPA-filtered vacuum dedicated to chemical spills, or gently sweep the powder using anti-static dustpans to minimize aerosolization. Place the collected residue into a sealable plastic bag[1].

• Neutralization & Final Decontamination: Once the bulk solid is removed, wipe the affected surface with a damp cloth moistened with a mild alkaline solution (e.g., 5% Sodium Bicarbonate).

  • Validation Step: Swab the cleaned area with a wet pH indicator strip. A neutral reading (pH ~7) confirms that all residual acid has been successfully neutralized and removed. Dispose of all cleanup materials as solid hazardous waste.

References

• [1] Title: BENZOIC ACID - Alpha Resources Source: alpharesources.com URL:[Link]

• [2] Title: Benzoic acid - PENTA Source: pentachemicals.eu URL: [Link]

• Title: 00041_004_en_ BENZOIC ACID E 210 PH. EUR. USP FCC JP Source: farmalabor.it URL: [Link]

• [3] Title: EPA Hazardous Waste Characteristics - Columbia | Research Source: columbia.edu URL: [Link]

Sources

• 1. alpharesources.com [alpharesources.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. research.columbia.edu [research.columbia.edu]
• 4. CAS No. 1361003-87-3 Specifications | Ambeed [ambeed.com]
• 5. isotope.com [isotope.com]